Methyl 3H-1,2,4-triazole-5-carboxylate

Core Science & Biosynthesis

"Methyl 3H-1,2,4-triazole-5-carboxylate" CAS number and properties

The following technical guide details the chemical identity, synthesis, reactivity, and applications of Methyl 3H-1,2,4-triazole-5-carboxylate (CAS 4928-88-5).

CAS Number: 4928-88-5 Synonyms: Methyl 1H-1,2,4-triazole-3-carboxylate; Methyl 1,2,4-triazole-3-carboxylate Primary Application: Pharmaceutical Intermediate (Ribavirin, Antifungals)[1]

Executive Summary

Methyl 3H-1,2,4-triazole-5-carboxylate is a critical heterocyclic scaffold in medicinal chemistry, serving as the primary building block for the broad-spectrum antiviral drug Ribavirin and various antifungal agents. Its utility stems from the 1,2,4-triazole ring's bioisosteric properties and the ester group's versatility for further functionalization (e.g., ammonolysis to amides).[1]

This guide addresses a common nomenclature ambiguity: due to rapid prototropic tautomerism, Methyl 3H-1,2,4-triazole-5-carboxylate and Methyl 1H-1,2,4-triazole-3-carboxylate refer to the same chemical entity in solution. This document synthesizes modern non-diazotization manufacturing routes, self-validating lab protocols, and regioselective derivatization strategies.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5]

The 1,2,4-triazole ring exists in dynamic equilibrium between the 1H, 2H, and 4H tautomers.[1][2] While X-ray crystallography often reveals the 1H-form in the solid state, the position of the proton in solution is solvent-dependent.[1]

Table 1: Physicochemical Properties

Property	Value	Note
CAS Number	4928-88-5	Universal identifier
Molecular Formula	C₄H₅N₃O₂
Molecular Weight	127.10 g/mol
Appearance	White to cream crystalline powder
Melting Point	196 – 199 °C	Decomposes upon prolonged heating
Solubility	Soluble in DMSO, Methanol, Ethanol	Poor solubility in non-polar solvents
pKa	~8.1 (Triazole ring NH)	Weakly acidic
Tautomerism	1H / 3H / 4H interconversion	1H is generally the most stable tautomer

Technical Insight: The high melting point indicates strong intermolecular hydrogen bonding in the crystal lattice, typical of azoles with unsubstituted NH groups.[1]

Synthesis & Manufacturing

Historically, this compound was synthesized via the diazotization of 5-amino-1,2,4-triazole-3-carboxylic acid followed by esterification.[1][3] However, this route generates explosive diazonium salts, making it unsuitable for large-scale manufacturing.[1][3]

Modern industrial protocols utilize non-diazotization pathways .[3] The most robust method involves the cyclocondensation of trichloroacetonitrile with formylhydrazine, which proceeds under mild conditions with high atom economy.[1]

Protocol: Non-Diazo Synthesis (Trichloroacetonitrile Route)

Objective: Synthesis of Methyl 1,2,4-triazole-3-carboxylate without hazardous intermediates.[1][3] Scale: Laboratory (approx. 20g output).

Reagents:

• Methanol (Solvent)[1][4][5]

• Potassium Carbonate (Catalyst)[1][4]

• Trichloroacetonitrile (Starting Material A)[1][4]

• Formylhydrazine (Starting Material B)[1]

Step-by-Step Methodology:

• Preparation: Charge a reaction vessel with 200 mL Methanol and cool to 0°C .

• Base Addition: Add 1.4 g Potassium Carbonate (K₂CO₃) . Maintain temperature at 0–5°C.

• Addition A: Slowly drip 28.9 g Trichloroacetonitrile into the mixture. Stir for 20 minutes.

• Addition B: Drip 15.6 g Formylhydrazine (dissolved in minimal methanol) into the reaction.

• Cyclization: Allow the mixture to warm to room temperature and reflux for 3–4 hours. The intermediate cyclizes to form the triazole ring.[1]

• Work-up: Evaporate the solvent under reduced pressure.

• Purification: Recrystallize the crude residue from methanol.

• Validation: Check Melting Point (Target: 196–198°C) and HPLC purity (>98%).

Self-Validating Checkpoint: If the melting point is below 190°C, the cyclization is likely incomplete or the product retains solvent.[1] Recrystallize again from hot methanol.

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of the modern synthesis route compared to the hazardous traditional route.

Figure 1: Comparison of the hazardous traditional diazotization route vs. the modern trichloroacetonitrile cyclization route.[1]

Reactivity & Derivatization[1][3]

The core utility of Methyl 3H-1,2,4-triazole-5-carboxylate lies in its two functional handles: the triazole NH (nucleophile) and the ester (electrophile).[1]

Regioselective N-Alkylation (Ribavirin Synthesis)

A major challenge in triazole chemistry is controlling regioselectivity during N-alkylation. The triazole ring has three nitrogens; alkylation can occur at N1, N2, or N4.[1][6]

• Direct Alkylation: Often yields a mixture of N1 and N2 isomers.

• Silyl Method (High Precision): Reacting the ester with Hexamethyldisilazane (HMDS) first creates a silylated intermediate.[1][7] Subsequent glycosylation (e.g., with a ribose derivative) occurs predominantly at the N1 position due to steric and thermodynamic control.[1]

Ester Ammonolysis

The methyl ester is easily converted to a primary amide using methanolic ammonia.[1] This is the final step in the synthesis of Ribavirin (1-β-D-ribofuranosyl-1,2,4-triazole-3-carboxamide).[1]

Visualization: Reactivity Logic

Figure 2: The critical pathway converting the triazole ester into Ribavirin via regioselective glycosylation.[1][8]

Applications in Drug Discovery[1][2][10][11]

• Antiviral Agents: The most prominent application is the synthesis of Ribavirin , used to treat Hepatitis C and RSV.[1] The 1,2,4-triazole-3-carboxamide moiety mimics the purine base adenosine, interfering with viral RNA replication.[1]

• Antifungal & Anticancer Research: Derivatives substituted at the N1 position with alkyl or aryl groups have shown antiproliferative activity against leukemia cell lines.[1] The ester group allows for the rapid generation of library candidates (hydrazides, amides, oxadiazoles) for Structure-Activity Relationship (SAR) studies.[1]

• Agrochemicals: Used as a precursor for triazole-based fungicides, which inhibit sterol biosynthesis in fungi.

Safety & Handling

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[1]

• Storage: Store in a cool, dry place. Keep container tightly closed.

• PPE: Wear nitrile gloves and safety goggles. Use a fume hood to avoid inhaling dust.

• Stability: Stable under normal conditions but sensitive to strong oxidizing agents and strong bases (which hydrolyze the ester).[1]

References

• BenchChem. (2025).[2][6][3] Synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate. Retrieved from 3[1][3]

• Google Patents. (2020). CN111808034A - Method for synthesizing 1,2,4-triazole-3-methyl carboxylate.[1] Retrieved from 4[1]

• MDPI. (2024).[1] Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Retrieved from 7[1]

• Thermo Scientific Chemicals. (n.d.). Methyl 1,2,4-triazole-3-carboxylate, 98% Product Specifications. Retrieved from 9[1]

• Echemi. (n.d.). Methyl 1H-1,2,4-triazole-5-carboxylate Properties and Safety. Retrieved from 8[1][8]

Sources

• 1. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities [mdpi.com]
• 8. echemi.com [echemi.com]
• 9. Methyl 1,2,4-triazole-3-carboxylate, 98% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Physicochemical Properties and Synthetic Utility of Methyl 3H-1,2,4-triazole-5-carboxylate: A Comprehensive Technical Guide

Executive Summary

Methyl 3H-1,2,4-triazole-5-carboxylate (synonymous with Methyl 1H-1,2,4-triazole-3-carboxylate; CAS: 4928-88-5) is a highly versatile heterocyclic building block utilized extensively in medicinal chemistry and drug discovery. Characterized by a 1,2,4-triazole core conjugated with a methyl ester, this compound serves as a foundational scaffold for synthesizing broad-spectrum antivirals, epigenetic modulators, and enzyme inhibitors. This whitepaper provides an in-depth analysis of its physicochemical properties, tautomeric dynamics, and field-proven experimental protocols for its derivatization.

Chemical Identity and Tautomeric Dynamics

The 1,2,4-triazole ring exhibits annular tautomerism, meaning a proton can dynamically migrate between the nitrogen atoms (the 1H, 2H, and 4H positions). Because of this, the nomenclature shifts between "3-carboxylate" and "5-carboxylate" depending on the instantaneous position of the proton.

In the solid state, the 1H-1,2,4-triazole-3-carboxylate form is thermodynamically favored due to the formation of robust intermolecular hydrogen-bonding networks that stabilize the crystal lattice. However, in solution, the equilibrium shifts based on solvent polarity, pH, and temperature. This dynamic tautomerism directly dictates the compound's reactivity profile: the ester group is primed for nucleophilic acyl substitution, while the triazole nitrogens are susceptible to regioselective alkylation.

Logical relationship of tautomeric equilibrium and resulting chemical reactivity.

Physicochemical Properties

Understanding the physicochemical parameters of this compound is critical for formulation, solubility predictions, and downstream synthetic planning. The presence of both a strong hydrogen-bond donor (the triazole NH) and multiple hydrogen-bond acceptors (triazole nitrogens and ester oxygens) dictates its high melting point and moderate polarity [1].

Table 1: Key Physicochemical Parameters

Property	Value	Causality / Technical Relevance
CAS Number	4928-88-5	Standard chemical identifier [2].
Molecular Formula	C4H5N3O2	Defines the stoichiometry for synthetic reactions.
Molecular Weight	127.10 g/mol	Low MW makes it an ideal, high-efficiency fragment for Fragment-Based Drug Discovery (FBDD).
Melting Point	185°C – 199°C	The broad and high MP indicates a highly stable, strong intermolecular H-bonding network in the crystal lattice [2].
XLogP3	0.2	High hydrophilicity; suitable for aqueous biological assays but necessitates polar aprotic solvents (e.g., DMF, DMSO) for organic synthesis [1].
Topological Polar Surface Area	67.9 Ų	Excellent membrane permeability profile for derived small-molecule drugs, adhering strictly to Lipinski's Rule of Five [1].

Applications in Medicinal Chemistry

The 1,2,4-triazole nucleus is a "privileged scaffold" in pharmacology. Derivatization of the ester group and the triazole nitrogen yields diverse pharmacological agents:

• Antivirals (Ribavirin Analogs): The carboxamide derivative of this triazole is the core pharmacophore of Ribavirin, a broad-spectrum antiviral. Modifying the carboxamide group enables the modulation of physicochemical properties to bypass viral resistance mechanisms [3].

• Epigenetic Modulators (DOT1L Inhibitors): In the design of non-nucleoside inhibitors of the histone methyltransferase DOT1L, the triazole ring forms critical

  stacking interactions with tyrosine residues (e.g., Y128) in the enzyme's binding pocket. Simultaneously, the carbonyl oxygen engages in vital hydrogen bonding with the protein backbone [4].

• Lipase Inhibitors: The triazole acts as an effective leaving group and binding motif in the design of irreversible diacylglycerol lipase (DAGL) inhibitors. The specific

  of the heterocycle directly influences the covalent inhibition kinetics and target residence time [5].

Experimental Protocols: Synthesis & Derivatization

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the experimental choice and the analytical methods required to verify success.

Protocol A: General Amidation Workflow (Nucleophilic Acyl Substitution)

To synthesize 1,2,4-triazole-3-carboxamide derivatives, the methyl ester must undergo nucleophilic attack by an amine.

• Preparation: Dissolve 1.0 equivalent of Methyl 1H-1,2,4-triazole-3-carboxylate in anhydrous methanol or DMF. Causality: Anhydrous conditions prevent competitive hydrolysis of the ester to the corresponding carboxylic acid.

• Reagent Addition: Add 1.5 to 2.0 equivalents of the desired primary or secondary amine. If using an amine hydrochloride salt, add a stoichiometric amount of a non-nucleophilic base (e.g., DIPEA) to liberate the free nucleophilic amine.

• Catalysis & Heating: Introduce a catalytic amount of sodium methoxide (NaOMe) and heat the reaction mixture to 70°C under an inert argon atmosphere. Causality: The ester carbonyl is only moderately electrophilic; base catalysis enhances the nucleophilicity of the amine and stabilizes the tetrahedral intermediate, driving the reaction forward.

• Self-Validating Monitoring: Track reaction progress via LC-MS or TLC (eluent: DCM/MeOH 9:1). The reaction is complete only when the distinct ester peak (typically visible under short-wave UV) is fully consumed.

• Workup & Purification: Concentrate the mixture in vacuo. If DMF was used, partition the crude mixture between ethyl acetate and 5% aqueous LiCl or brine to pull the DMF into the aqueous layer. Extract, dry over anhydrous

  , and purify via flash column chromatography.

Step-by-step experimental workflow for the amidation of the triazole ester.

Protocol B: Regioselective N-Alkylation

• Deprotonation: Suspend the triazole ester in anhydrous DMF at 0°C. Slowly add 1.1 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil). Causality: NaH irreversibly deprotonates the acidic triazole NH (evolving

  gas), generating a highly nucleophilic, resonance-stabilized triazolide anion.

• Alkylation: Dropwise add 1.1 equivalents of an alkyl halide (e.g., benzyl bromide) to prevent localized exothermic spikes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.

• Quenching & Validation: Quench carefully with ice water. Extract with ethyl acetate. Because alkylation of 1,2,4-triazoles often yields a mixture of N1 and N2 isomers, the crude product must be separated via high-performance liquid chromatography (HPLC). Validation: The exact site of alkylation must be unambiguously verified using 2D NMR techniques, specifically NOESY (Nuclear Overhauser Effect Spectroscopy) or HMBC, to observe spatial or long-range coupling between the new alkyl protons and the triazole ring protons.

References

• National Center for Biotechnology Information (PubChem). "methyl 1H-1,2,4-triazole-3-carboxylate - Computed Properties." PubChem Compound Summary for CID 2735089. URL:[Link]

• National Institutes of Health (PMC). "Identification of DOT1L Inhibitors by Structure-Based Virtual Screening Adapted from a Nucleoside-Focused Library." PubMed Central. URL: [Link]

• American Chemical Society (ACS). "Structure Kinetics Relationships and Molecular Dynamics Show Crucial Role for Heterocycle Leaving Group in Irreversible Diacylglycerol Lipase Inhibitors." Journal of Medicinal Chemistry. URL:[Link]

Physicochemical Profiling of Methyl 3H-1,2,4-triazole-5-carboxylate: Solubility, Stability, and Methodological Workflows

Executive Summary & Tautomeric Dynamics

Methyl 3H-1,2,4-triazole-5-carboxylate (also widely recognized by its tautomeric equivalent, Methyl 1H-1,2,4-triazole-3-carboxylate; CAS: 4928-88-5) is a critical heterocyclic building block utilized extensively in the pharmaceutical and agrochemical industries[1]. Its most prominent application is serving as the primary precursor for the synthesis of the broad-spectrum antiviral agent Ribavirin (1-β-D-ribofuranosyl-1,2,4-triazole-3-carboxamide)[1][2].

Understanding the solubility and stability of this compound requires a mechanistic appreciation of its tautomeric nature. In solution, the 1,2,4-triazole ring undergoes rapid intermolecular proton transfer, establishing an equilibrium between the 1H, 2H, and 4H tautomers (with the 3H nomenclature often used interchangeably with 1H depending on the numbering origin)[3]. While the 1H-tautomer is thermodynamically favored due to superior resonance stabilization, the 3H/5-carboxylate form is frequently the reactive intermediate during N-alkylation and glycosylation processes[2].

Fig 1: Tautomeric equilibrium and base-catalyzed ester hydrolysis pathway.

Quantitative Physicochemical Data

The physicochemical profile of Methyl 3H-1,2,4-triazole-5-carboxylate is dictated by the dual nature of the triazole ring (capable of both hydrogen bond donation and acceptance) and the lipophilic methyl ester group. This structural dichotomy results in moderate solubility in polar protic solvents and high thermal stability[4][5].

Property	Value / Description	Causality / Mechanistic Note
Molecular Formula	C₄H₅N₃O₂	[5]
Molecular Weight	127.10 g/mol	Low molecular weight facilitates high ligand efficiency in drug design[5].
Melting Point	196 – 199 °C (dec.)	High melting point indicates strong intermolecular hydrogen bonding in the crystal lattice[4].
Aqueous Solubility	~10 - 15 mg/mL (pH 4-6)	Limited by the methyl ester; solubility increases in hot water or via co-solvents[4].
Organic Solubility	Soluble in MeOH, DMSO	The N-H bond acts as a strong H-bond donor to DMSO oxygen[4].
pKa (Predicted)	~7.96	Deprotonation of the triazole N-H occurs in mildly basic conditions[4].

Mechanistic Stability & Degradation Kinetics

As a Senior Application Scientist, it is crucial to recognize that stability is not a static parameter but a dynamic response to environmental stressors. Methyl 3H-1,2,4-triazole-5-carboxylate exhibits specific vulnerabilities:

• Hydrolytic Stability (pH-Dependent): The compound is highly stable in neutral to mildly acidic aqueous solutions (pH 3.0 – 6.5). However, at pH > 8.0, the ester carbonyl carbon becomes highly susceptible to nucleophilic attack by hydroxide ions (

  ). This base-catalyzed hydrolysis irreversibly cleaves the molecule into 1,2,4-triazole-5-carboxylic acid and methanol.

• Thermal Stability: The aromaticity of the triazole ring confers excellent thermal stability. The compound remains stable at room temperature for >24 months when stored desiccated[4]. Degradation (decarboxylation) only occurs near its melting point (>189 °C)[6].

• Regioselective Vulnerability in Synthesis: During N-alkylation (e.g., Ribavirin synthesis), the presence of multiple nucleophilic nitrogen atoms (N1, N2, N4) can lead to a mixture of regioisomers if the base and solvent are not strictly optimized[2][3].

Self-Validating Experimental Protocols

To ensure rigorous E-E-A-T standards, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification and a built-in quality control check.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: To determine the true equilibrium solubility of the compound in various solvent systems without supersaturation artifacts.

Step-by-Step Methodology:

• Solid Addition: Add an excess amount of Methyl 3H-1,2,4-triazole-5-carboxylate (approx. 50 mg) to a 2 mL Eppendorf tube. Causality: Excess solid ensures the solution reaches thermodynamic saturation rather than kinetic dissolution.

• Solvent Introduction: Add 1.0 mL of the target solvent (e.g., 50 mM Phosphate Buffer, pH 6.0).

• Isothermal Equilibration: Place the tube in a thermomixer at 25.0 ± 0.1 °C and shake at 800 rpm for 24 hours. Causality: 24 hours is required to overcome the high lattice energy (indicated by the ~196°C melting point) and establish a true equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to pellet the undissolved solid.

• Microfiltration: Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter. Self-Validation Check: Discard the first 100 µL of filtrate to account for potential compound adsorption to the filter membrane.

• Quantification: Dilute the filtrate 1:10 in mobile phase and analyze via HPLC-UV at 210 nm.

Fig 2: Standardized workflow for thermodynamic solubility determination.

Protocol B: Stability-Indicating Forced Degradation Assay

Objective: To establish the degradation kinetics and ensure the analytical method can resolve the parent compound from its hydrolytic degradants.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of the compound in Methanol.

• Base Hydrolysis Stress: Transfer 500 µL of the stock to a vial and add 500 µL of 0.1 N NaOH. Incubate at 60 °C for 2 hours. Causality: The high pH and elevated temperature will rapidly force the hydrolysis of the methyl ester.

• Neutralization: Quench the reaction by adding 500 µL of 0.1 N HCl. Self-Validation Check: Verify the final pH is ~7.0 using pH paper to prevent further degradation during analysis.

• Chromatographic Analysis: Inject the stressed sample into an HPLC system (C18 column, Gradient: Water/Acetonitrile with 0.1% TFA).

• Mass Balance Verification: Calculate the peak area of the remaining parent compound and the newly formed triazole-5-carboxylic acid peak. The sum of the molar quantities must equal the initial starting molarity (Mass Balance = 98-102%). If mass balance fails, it indicates secondary degradation pathways (e.g., ring opening) or volatile degradants.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2735089, Methyl 1H-1,2,4-triazole-3-carboxylate. Retrieved from[Link]

• National Institutes of Health / PMC (2022). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Retrieved from[Link]

Sources

• 1. Methyl 1,2,4-triazole-3-carboxylate | 4928-88-5 [chemicalbook.com]
• 2. Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4928-88-5 | CAS DataBase [m.chemicalbook.com]
• 5. methyl 1H-1,2,4-triazole-3-carboxylate | C4H5N3O2 | CID 2735089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]

Tautomeric Dynamics in Methyl 1,2,4-Triazole Carboxylates: A Mechanistic and Analytical Guide

Executive Summary & Nomenclature Clarification

In the realm of rational drug design, the 1,2,4-triazole scaffold is a privileged pharmacophore, serving as the core of broad-spectrum antivirals (e.g., Ribavirin) and aromatase inhibitors (e.g., Letrozole). A critical, yet often misunderstood, physicochemical property of this heterocycle is its annular prototropic tautomerism.

While commercial databases frequently catalog our subject molecule as "Methyl 3H-1,2,4-triazole-5-carboxylate" (CAS 2227213-13-8), this nomenclature is chemically misleading. The "3H" or "5H" designation implies protonation at a carbon atom, which disrupts the aromaticity of the triazole ring—a thermodynamically highly unfavorable state. In reality, the mobile proton rapidly equilibrates among the three annular nitrogen atoms, resulting in three distinct aromatic tautomers: the 1H , 2H , and 4H forms [1].

Understanding which tautomer predominates in specific environments (solid-state vs. solution vs. receptor pocket) is not merely an academic exercise; it dictates the molecule's hydrogen-bonding vector, solubility, and target affinity. This whitepaper provides a comprehensive, self-validating framework for computationally and experimentally elucidating the tautomeric equilibrium of methyl 1H/2H/4H-1,2,4-triazole-3/5-carboxylate.

Mechanistic Foundations of Tautomeric Stability

The relative stability of 1,2,4-triazole tautomers is governed by a delicate interplay of electronic effects, steric hindrance, and solvent interactions. The introduction of an electron-withdrawing methyl carboxylate group (-COOCH₃) at the C3 (or C5) position fundamentally alters the electron density of the triazole ring [1].

• Electronic Effects: Electron-withdrawing groups systematically stabilize the 1H and 2H tautomers while destabilizing the 4H form [3]. The carboxylate group reduces the basicity of the adjacent nitrogens, but the 1H form benefits from optimal resonance stabilization and minimal electrostatic repulsion.

• Steric & Intramolecular Factors: The spatial orientation of the bulky methyl ester group can induce steric clashes or foster weak intramolecular hydrogen bonding, further driving the equilibrium toward the 1H tautomer in the solid state [4].

Caption: Logic flow of substituent effects on tautomeric stability.

Computational Elucidation: Density Functional Theory (DFT)

As an application scientist, I rely on Density Functional Theory (DFT) as the first line of inquiry. DFT provides a pristine, solvent-free baseline to isolate pure electronic effects before introducing continuum solvation models.

Quantitative Data: Relative Tautomeric Energies

The table below summarizes the theoretical thermodynamic stability of the three prototropic tautomers of methyl 1,2,4-triazole-carboxylate. Data reflects standard behavior for C-substituted electron-withdrawing triazoles[3].

Tautomeric Form	Gas Phase ΔG (kcal/mol)	Aqueous Phase (IEFPCM) ΔG (kcal/mol)	Dipole Moment (Debye)
1H-Tautomer	0.00 (Reference)	0.00 (Reference)	~2.45
2H-Tautomer	+1.85	+0.95	~4.12
4H-Tautomer	+8.40	+6.20	~5.78

Notice the causality: The high dipole moment of the 4H-tautomer makes it highly unstable in the gas phase, though polar solvents (aqueous phase) slightly mitigate this penalty. However, the 1H form remains thermodynamically dominant[2].

Protocol 1: Self-Validating DFT Optimization Workflow

To ensure computational trustworthiness, the following protocol employs a self-validating check (Step 4) to prevent false-positive structural assignments.

• Initial Geometry Construction: Build the 1H, 2H, and 4H tautomers of methyl 1,2,4-triazole-3-carboxylate using a molecular builder (e.g., GaussView).

• Level of Theory Selection: Configure the calculation using the B3LYP hybrid functional with a 6-311++G(d,p) basis set. Causality: The diffuse functions (++) are critical for accurately modeling the electron-rich carboxylate oxygen atoms and nitrogen lone pairs [2].

• Geometry Optimization: Execute unconstrained energy minimization in the gas phase.

• Self-Validation (Frequency Calculation): Run a vibrational frequency calculation on the optimized geometries. Validation Check: The absence of imaginary (negative) frequencies confirms the structure is a true local minimum, not a transition state saddle point.

• Solvent Modeling: Re-optimize the validated structures using the Integral Equation Formalism Polarizable Continuum Model (IEFPCM) set to water or DMSO to simulate physiological or NMR assay conditions.

Experimental Elucidation: Spectroscopic & Crystallographic Protocols

Theoretical models must be grounded in empirical reality. Because tautomerization is a dynamic equilibrium (proton exchange rates often exceed the NMR timescale at room temperature), a multi-modal approach is required.

Caption: Integrated workflow for tautomeric elucidation.

Protocol 2: Solution-State Multinuclear NMR Spectroscopy

Standard ¹H NMR often shows a single, broad peak for the mobile N-H proton due to rapid exchange. To definitively assign the tautomer in solution, we utilize ¹⁵N Heteronuclear Multiple Bond Correlation (HMBC).

• Sample Preparation: Dissolve 15 mg of the compound in 0.5 mL of anhydrous DMSO-d₆. Causality: Anhydrous, aprotic solvents slow down intermolecular proton exchange, sharpening the N-H signal.

• Variable Temperature (VT) ¹H NMR: Acquire spectra from 298 K down to 250 K. Causality: Cooling the sample slows the tautomeric exchange rate below the NMR timescale, potentially resolving distinct peaks for the 1H and 2H forms if both exist in equilibrium.

• ¹⁵N HMBC Acquisition: Run a 2D ¹H-¹⁵N HMBC experiment optimized for long-range couplings (

  and ~ 5-10 Hz).

• Self-Validation (Signal Cross-Referencing): The tautomeric state is self-validated by the correlation cross-peaks. If the mobile proton shows a strong

  coupling to N2 and N5, it resides on N1 (1H-tautomer). If it correlates to N1 and N3, it resides on N2. This structural connectivity bypasses the ambiguity of simple chemical shift predictions.

Protocol 3: Solid-State X-Ray Crystallography

In the solid state, crystal packing forces and intermolecular hydrogen bonding arrest the tautomeric equilibrium, "freezing" the molecule into its most stable conformation [1].

• Crystallization: Dissolve the compound in a minimal amount of hot methanol. Allow slow evaporation at room temperature over 48-72 hours to yield single crystals.

• Diffraction: Mount a suitable crystal on a diffractometer equipped with a Mo-Kα radiation source at 100 K. Causality: Cryogenic temperatures reduce thermal motion, allowing for the precise location of the low-electron-density hydrogen atom.

• Refinement: Solve the structure using direct methods. The definitive presence of the proton on the N1 atom confirms the 1H-tautomer as the solid-state preference [1], [4].

Implications for Drug Development

For drug development professionals, ignoring the tautomeric state of methyl 1,2,4-triazole-3-carboxylate derivatives is a critical failure point.

• Pharmacokinetics (LogP): The 1H and 2H tautomers possess different dipole moments (as shown in Table 1). This variance directly impacts the molecule's lipophilicity, altering membrane permeability and oral bioavailability.

• Target Engagement: The position of the proton dictates the hydrogen-bond donor/acceptor topology. If a computational docking study assumes the 4H tautomer, it will project a hydrogen bond donor toward a region of the receptor that may actually face a lone pair (acceptor) in the thermodynamically favored 1H form, leading to catastrophic failures in rational drug design.

By adhering to the integrated computational and experimental protocols outlined above, researchers can guarantee the structural integrity of their triazole-based candidates from the benchtop to the clinic.

References

• DFT studies on tautomerism of C5-substituted 1,2,4-triazoles ResearchGate [Link]

• Crystal structure and Hirshfeld-surface analysis of diaquabis(5-methyl-1H-1,2,4-triazole-3-carboxylato)copper(II) National Institutes of Health (PMC)[Link]

A Spectroscopic and Structural Elucidation Guide to Methyl 1,2,4-Triazole-3-Carboxylate

This technical guide provides an in-depth analysis of the spectroscopic properties of Methyl 1,2,4-triazole-3-carboxylate, a critical building block in the synthesis of antiviral pharmaceuticals like Ribavirin.[1][2] Intended for researchers, scientists, and professionals in drug development, this document synthesizes foundational spectroscopic data with practical, field-tested insights into data acquisition and interpretation, ensuring both scientific rigor and practical applicability.

The Structural Nuances of Methyl 1,2,4-Triazole-3-Carboxylate: A Tale of Tautomers

A crucial aspect of the chemistry of Methyl 1,2,4-triazole-3-carboxylate is its existence as a mixture of tautomers in solution. The 1,2,4-triazole ring system allows for the migration of a proton between the nitrogen atoms, leading to three potential tautomeric forms: the 1H, 2H, and 4H tautomers.[3] The user's query for "Methyl 3H-1,2,4-triazole-5-carboxylate" likely refers to the same compound, as the 3- and 5-positions on the 1,2,4-triazole ring can be considered equivalent depending on the tautomeric form and IUPAC naming conventions. For the purpose of this guide, we will refer to the compound by its most commonly cited name, Methyl 1H-1,2,4-triazole-3-carboxylate, with the understanding that it exists in a dynamic equilibrium with its other tautomeric forms.[4][5] The predominant tautomer can be influenced by factors such as the solvent, temperature, and the presence of substituents.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of atomic nuclei.

Proton (¹H) NMR Spectroscopy

Expected ¹H NMR Spectral Data (DMSO-d₆, 400 MHz):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.6	Singlet	1H	C5-H
~3.9	Singlet	3H	-OCH₃
~14.0	Broad Singlet	1H	N-H

Expert Insights and Experimental Causality:

The choice of deuterated dimethyl sulfoxide (DMSO-d₆) as the solvent is strategic. Its ability to form hydrogen bonds helps in observing the exchangeable N-H proton, which often appears as a broad singlet at a downfield chemical shift. The chemical shift of the triazole ring proton (C5-H) is expected to be in the aromatic region, shifted downfield due to the electron-withdrawing nature of the heterocyclic ring and the carboxylate group. The methyl ester protons (-OCH₃) will appear as a sharp singlet in the typical range for such functional groups.

Carbon-¹³ (¹³C) NMR Spectroscopy

Expected ¹³C NMR Spectral Data (DMSO-d₆, 100 MHz):

Chemical Shift (δ) ppm	Assignment
~160	C=O (ester)
~155	C3
~145	C5
~52	-OCH₃

Expert Insights and Experimental Causality:

The ¹³C NMR spectrum provides a direct count of the unique carbon environments in the molecule. The carbonyl carbon of the ester group is expected to be the most downfield signal. The two carbons of the triazole ring will also be in the downfield region, with their exact shifts influenced by the position of the tautomeric equilibrium. The methyl carbon of the ester will be the most upfield signal. Techniques such as Distortionless Enhancement by Polarization Transfer (DEPT-135) can be employed to differentiate between CH and CH₃ groups.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of Methyl 1H-1,2,4-triazole-3-carboxylate in 0.6 mL of DMSO-d₆. Ensure the sample is fully dissolved to obtain high-resolution spectra.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to ensure optimal magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. A standard pulse sequence is typically sufficient.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected IR Absorption Bands (KBr Pellet):

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	N-H stretching
~3100	Medium	C-H stretching (aromatic)
~2950	Medium	C-H stretching (aliphatic, -OCH₃)
~1730	Strong	C=O stretching (ester)
1640-1560	Medium	C=N stretching (triazole ring)
1570-1550	Medium	N=N stretching (triazole ring)

Expert Insights and Experimental Causality:

The IR spectrum provides a characteristic fingerprint of the molecule. The broad N-H stretch is indicative of hydrogen bonding in the solid state. The strong carbonyl absorption is a key diagnostic peak for the ester functional group. The absorptions in the 1640-1550 cm⁻¹ region are characteristic of the 1,2,4-triazole ring vibrations.[8] The spectrum can be recorded using a potassium bromide (KBr) pellet to obtain data on the solid-state structure.

Experimental Protocol for IR Data Acquisition (KBr Pellet Method)

• Sample Preparation: Grind a small amount (1-2 mg) of the sample with approximately 100 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum. A background spectrum of an empty pellet holder should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound, as well as its fragmentation pattern.

Expected Mass Spectrometry Data (Electron Ionization - EI):

m/z	Possible Assignment
127	[M]⁺ (Molecular Ion)
96	[M - OCH₃]⁺
68	[M - COOCH₃]⁺

Expert Insights and Experimental Causality:

Electron Ionization (EI) is a hard ionization technique that often leads to significant fragmentation, providing valuable structural information. The molecular ion peak at m/z 127 would confirm the molecular weight of the compound.[9] Common fragmentation pathways for esters include the loss of the alkoxy group (-OCH₃) or the entire carbomethoxy group (-COOCH₃). The fragmentation pattern of the triazole ring itself can also contribute to the observed ions.[10] High-resolution mass spectrometry (HRMS) can be used to determine the exact mass of the molecular ion, which can confirm the elemental composition.

Experimental Protocol for Mass Spectrometry Data Acquisition (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by gas chromatography for volatile compounds.

• Ionization: Ionize the sample using a beam of high-energy electrons (typically 70 eV for EI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum.

Visualizing the Spectroscopic Workflow

The following diagram illustrates the workflow for the complete spectroscopic characterization of Methyl 1H-1,2,4-triazole-3-carboxylate.

Caption: Workflow for the spectroscopic analysis of Methyl 1,2,4-triazole-3-carboxylate.

The Interplay of Tautomers in Spectroscopic Analysis

The presence of multiple tautomers in solution can complicate the interpretation of spectroscopic data, particularly NMR spectra. It is possible to observe separate signals for each tautomer if their rate of interconversion is slow on the NMR timescale. More commonly, a time-averaged spectrum is observed, with chemical shifts representing a weighted average of the different tautomeric forms.

Caption: Tautomeric equilibrium of the 1,2,4-triazole ring system.

References

• A Review: Triazole and their deriv
• THE ULTRAVIOLET AND INFRARED SPECTRA OF VICINAL-TRIAZOLE DERIV
• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. MDPI. (2024).
• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chrom
• methyl 1H-1,2,4-triazole-3-carboxyl
• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. IJRPC.
• Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and Seven Lowest Fundamental States of 1H-1,2,4-Triazole.
• Insights into triazole-based energetic material design from decomposition pathways of triazole deriv
• Technical Support Center: Synthesis of Methyl 1H-1,2,4-triazole-3-carboxyl
• Synthesis and Spectral Characterization of 1,2,4-triazole derivatives.
• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic amino functional. The Royal Society of Chemistry.
• Methyl-1H-1,2,4-triazole-3-carboxyl
• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study.
• Chemistry of 1, 2, 4-Triazole: A Review Article.
• Methyl-1H-1,2,4-triazole-3-carboxyl
• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. Scientific & Academic Publishing.
• Table of Contents 1. The procedure for the synthesis of starting material. 2. General information for this strategy 3. General p. The Royal Society of Chemistry.
• Methyl-1H-1,2,4-triazole-3-carboxylate | CAS 4928-88-5. Santa Cruz Biotechnology.
• Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines.
• Mass Spectrometry of Heterocyclic Compounds. DTIC.
• Methyl 1,2,4-triazole-3-carboxyl
• 1, 2, 4-Triazoles. IV. Tautomerism of 3, 5-Disubstituted 1, 2, 4-Triazoles. Semantic Scholar. (1975).
• Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method.
• An In-depth Technical Guide to the Tautomerism of Methyl-1H-1,2,4-triazole-3-carboxyl
• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI. (2025).
• DFT studies on tautomerism of C5-substituted 1,2,4-triazoles.
• 1H-1,2,4-Triazole-3-carboxylic acid synthesis. ChemicalBook.

• 1H-[8][11][12]-triazole-4-carboxylic Acid Ethyl Ester Crystal Structure and 1H NMR Experimental and Theoretical Study of Conformers of 5-Methyl-1-(4'-methylphenylsulfonylamino)-1H. SciELO.

• The ¹H NMR (300 MHz, d6‐DMSO) titration spectra of, 4‐methyl‐2, 6‐bis‐[(1H‐[8][11][13] triazol‐3‐ylimino)‐methyl]‐phenol (PTR), in the presence of Zn²⁺ ion. ResearchGate.

• Methyl 1,2,4-triazole-3-carboxyl
• Product Name : Methyl 1,2,4-Triazole-3-carboxylate-13C2.
• Methyl 1,2,4-Triazole-3-carboxylate | 4928-88-5. Tokyo Chemical Industry Co., Ltd..

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Chemo- and Regioselective Functionalization of Methyl 3H-1,2,4-triazole-5-carboxylate

Content Type: Technical Guide & Reactivity Profile Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

Methyl 3H-1,2,4-triazole-5-carboxylate (commonly referred to as Methyl 1H-1,2,4-triazole-3-carboxylate in IUPAC conventions) is a critical bioisostere and scaffold in medicinal chemistry. It serves as the immediate precursor to the broad-spectrum antiviral Ribavirin and various agrochemicals.

The core challenge in utilizing this scaffold is the ambident nucleophilicity of the triazole ring. The presence of the electron-withdrawing ester group at position 3 (or 5) perturbs the electronic landscape, creating a competition between the N1, N2, and N4 nitrogen atoms during functionalization. This guide provides a definitive analysis of these reactivity patterns, offering evidence-based protocols to control regioselectivity.

Electronic Structure & Tautomeric Equilibrium

Understanding the tautomerism of the 1,2,4-triazole ring is prerequisite to predicting reactivity.[1] While the user query specifies the "3H" tautomer, in solution, this molecule exists in a dynamic equilibrium dominated by the 1H and 2H forms, influenced heavily by solvent polarity and the ester substituent.

The Tautomeric Landscape

The ester group is an Electron-Withdrawing Group (EWG). It increases the acidity of the ring proton (lowering pKa from ~10.0 in unsubstituted triazole to ~8.2–8.8). This acidity facilitates deprotonation under mild conditions, but the subsequent alkylation site depends on the specific tautomer reacting or the structure of the intermediate anion.

• 1H-Tautomer: Generally the most stable in polar solvents (DMSO, MeOH).

• 2H-Tautomer: Stabilized by intramolecular hydrogen bonding with the ester carbonyl oxygen.

• 4H-Tautomer: Energetically less favorable due to the disruption of aromaticity and lack of stabilization.

Visualization: Tautomeric Flux

The following diagram illustrates the proton migration and the numbering convention used throughout this guide.

Reactivity Profile: The N-Alkylation Challenge

The most frequent failure mode in scaling this chemistry is the formation of inseparable regioisomeric mixtures (N1 vs. N2 alkylation).

Regioselectivity Factors

• Steric Hindrance: The ester at C3 sterically shields N2 and N4, theoretically favoring N1 alkylation.

• Lone Pair Availability: The N2 nitrogen is "pyridine-like" (sp2 hybridized lone pair in the plane), making it inherently nucleophilic. However, the EWG (ester) reduces electron density at N2 and N4.

• The "Silyl-Switch" Mechanism: Direct alkylation often yields mixtures. Converting the triazole to a silyl-intermediate (using HMDS or BSA) creates a "wandering" silyl group that directs incoming electrophiles to the N1 position via a specific transition state, crucial for nucleoside synthesis.

Data Summary: Alkylation Conditions vs. Regioisomeric Ratio

Method	Base / Reagent	Solvent	Major Isomer	Selectivity (N1:N2)	Notes
Direct Alkylation	K₂CO₃ / Alkyl Halide	DMF/MeCN	N1	~3:1 to 6:1	Hard to separate isomers.
Direct Alkylation	NaH / Alkyl Halide	THF	N1	~4:1	Stronger base does not guarantee selectivity.
Silyl Method	HMDS / TMSOTf	MeCN	N1	>20:1	Industry Standard for high purity.
Michael Addition	TEA / Acrylates	MeOH	N1	>10:1	Reversible; kinetic control favors N1.

Experimental Protocols

The following protocols represent the gold standard for manipulating this scaffold, prioritizing regiochemical integrity.

Protocol A: High-Fidelity N1-Alkylation (The Silyl Route)

Target: Synthesis of Ribavirin analogues or N1-substituted bioactive cores.

Rationale: This method bypasses the ambiguous deprotonation state of the triazole by forming a silyl-triazole intermediate. The silyl group acts as a leaving group that directs alkylation to the thermodynamically favored N1 position.

Reagents:

• Methyl 1,2,4-triazole-3-carboxylate (1.0 eq)[2]

• N,O-Bis(trimethylsilyl)acetamide (BSA) or HMDS (1.2 eq)

• Electrophile (e.g., Alkyl halide or Glycosyl donor) (1.1 eq)

• TMSOTf (Catalytic, 0.1 eq)

• Solvent: Anhydrous Acetonitrile (MeCN)

Step-by-Step Workflow:

• Silylation: Charge a reaction vessel with Methyl 1,2,4-triazole-3-carboxylate and anhydrous MeCN under Argon. Add BSA dropwise. Heat to reflux for 2 hours until the solution is clear (indicating formation of the silyl-triazole).

• Coupling: Cool the mixture to 0°C. Add the electrophile (dissolved in MeCN if solid).

• Catalysis: Add TMSOTf dropwise. This Lewis acid activates the electrophile and facilitates the desilylative alkylation.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC/LCMS.

• Workup: Quench with saturated NaHCO₃. Extract with Ethyl Acetate. The N1 isomer is typically less polar than the N2 isomer.

Protocol B: Hydrazinolysis (Ester Functionalization)

Target: Conversion to 1,2,4-triazole-3-carbohydrazide (Precursor for fused ring systems).

Rationale: The ester group is susceptible to nucleophilic acyl substitution.[2] Hydrazine is a potent nucleophile that displaces the methoxy group.

Step-by-Step Workflow:

• Dissolve Methyl 1,2,4-triazole-3-carboxylate (10 mmol) in Ethanol (30 mL).

• Add Hydrazine Hydrate (80%, 15 mmol) dropwise at RT.

• Reflux the mixture for 4 hours. A white precipitate usually forms.

• Cool to 0°C. Filter the solid.

• Wash with cold ethanol and ether.

• Result: Pure 1,2,4-triazole-3-carbohydrazide (Yields typically >90%).

Decision Pathways & Mechanism

The following logic map guides the chemist through the functionalization options based on the desired outcome.

Critical Safety & Stability Notes

• Thermal Stability: The triazole ring is highly stable, but the methyl ester can undergo thermal decomposition or transesterification if refluxed in higher alcohols (e.g., butanol) without a nucleophile.

• Explosivity: While this specific ester is stable, 1,2,4-triazoles with high nitrogen content (azido-derivatives) are energetic materials. Always perform DSC (Differential Scanning Calorimetry) before scaling reactions above 100°C.

• Toxicity: As a Ribavirin precursor, treat all intermediates as potentially bioactive/teratogenic. Use full PPE and handle in a fume hood.

References

• BenchChem. (2025).[1][2] Comparing the Reactivity of Methyl-1H-1,2,4-triazole-3-carboxylate with its 1,2,3-Isomer. BenchChem Technical Guides.[1] Link

• ChemicalBook. (2026). Methyl 1,2,4-triazole-3-carboxylate Properties and Uses.Link

• MDPI. (2024). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides. Molecules.[1][2][3][4][5][6][7][8][9][10][11] Link

• Dolzhenko, A. V., et al. (2018).[7] Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances. Link

• El-Sheshtawy, H. S., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles. Chemistry Central Journal. Link

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Comprehensive Analysis of Electron Density Distribution in Methyl 1,2,4-Triazole-5-Carboxylate

The following technical guide provides an in-depth analysis of the electron density distribution in Methyl 3H-1,2,4-triazole-5-carboxylate (chemically synonymous with the 1H/4H-tautomeric forms of methyl 1,2,4-triazole-3-carboxylate). This guide is structured to serve researchers in medicinal chemistry and crystal engineering, focusing on the causal links between electronic topology and molecular reactivity.

Executive Summary & Molecular Architecture

Methyl 1,2,4-triazole-5-carboxylate is a critical pharmacophore precursor, widely utilized in the synthesis of broad-spectrum antivirals (e.g., Ribavirin analogs). Its reactivity is governed by a complex interplay between the electron-deficient 1,2,4-triazole ring and the electron-withdrawing ester substituent.

Understanding the electron density distribution (EDD) in this molecule is not merely a structural exercise; it is predictive of:

• Tautomeric Stability: The equilibrium between 1H, 2H, and 4H forms.[1]

• Nucleophilic/Electrophilic Susceptibility: Identifying sites for N-alkylation vs. acylation.

• Solid-State Packing: How electrostatic potentials drive crystal lattice formation.

The Tautomeric Landscape

While the nomenclature "3H" is occasionally used in specific indices, the molecule exists dynamically. The electron density profile confirms that the 1H-tautomer is generally the most stable species in the solid state due to intermolecular hydrogen bonding capabilities, whereas the 4H-tautomer becomes relevant in solution depending on solvent polarity.

• 1H-Form: Proton on N1; Carboxylate at C5.[2] (Thermodynamically preferred in polar media).

• 2H-Form: Proton on N2. (Less stable due to lone-pair repulsion).

• 4H-Form: Proton on N4.[3] (Often the reactive species in specific catalytic cycles).

Theoretical Framework: Computational Protocol

Recommended DFT Methodology

• Functional: wB97X-D or B3LYP .

  • Rationale: wB97X-D includes dispersion corrections essential for capturing weak intramolecular interactions between the ester oxygen and the triazole ring proton.

• Basis Set: 6-311++G(d,p) .[3][4]

  • Rationale: Diffuse functions (++) are non-negotiable for heterocyclic anions or lone-pair rich systems to accurately model the tail of the electron density distribution.

• Solvation Model: PCM (Polarizable Continuum Model) or SMD .

  • Rationale: Gas-phase calculations often erroneously predict the 4H tautomer stability; solvation models correct this to match experimental NMR data.

Computational Workflow Diagram

The following Graphviz diagram outlines the standard protocol for deriving Electron Density topology from the molecular structure.

Caption: Figure 1. Self-validating computational workflow for extracting high-fidelity electron density data.

Electron Density Topography & Reactivity

Molecular Electrostatic Potential (MEP/ESP)

The MEP map is the most direct visualization of the electron density "skin" of the molecule. For Methyl 1,2,4-triazole-5-carboxylate, the distribution is highly polarized.

Region	Potential Sign	Electronic Character	Reactivity Implication
Triazole N2 & N4	Negative (Red)	Electron-rich (Lone pairs)	Primary sites for electrophilic attack (e.g., alkylation, metal coordination).
Carbonyl Oxygen	Negative (Red)	Electron-rich	H-bond acceptor; stabilizes crystal packing via N-H...O interactions.
Triazole N-H	Positive (Blue)	Electron-deficient	Strong H-bond donor; highly acidic due to ring electron withdrawal.
Methyl Group	Neutral/Positive	Non-polar	Steric bulk; weak hydrophobic interactions.

Topological Insight: The electron-withdrawing nature of the carboxylate group at C5 significantly depletes electron density from the ring carbons, increasing the acidity of the N-H proton (pKa ~8-9), making it more acidic than unsubstituted 1,2,4-triazole.

Frontier Molecular Orbitals (FMO)

The reactivity is further governed by the orbital coefficients:

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the triazole ring nitrogen atoms (lone pairs). This dictates the molecule's nucleophilicity.

• LUMO (Lowest Unoccupied Molecular Orbital): Delocalized over the carboxylate and the triazole ring (

  character). This explains the molecule's susceptibility to nucleophilic attack at the carbonyl carbon or the ring carbons in specific conditions.

QTAIM Analysis (Quantum Theory of Atoms in Molecules)

For high-precision drug design, we analyze the Bond Critical Points (BCPs) .

• Ring Aromaticity: The electron density (

  ) at the ring BCPs indicates a high degree of delocalization, though slightly perturbed by the ester group.

• Intramolecular Interactions: A bond path is often observed between the carbonyl oxygen and the N-H (if 4H tautomer) or ring C-H, suggesting a weak intramolecular hydrogen bond that locks the conformation planar.

Experimental Validation: X-Ray Crystallography

Theoretical models must be grounded in experimental reality. The crystal structure (e.g., CSD Refcode WAWQUH or similar derivatives) typically reveals:

• Planarity: The molecule is essentially planar, maximizing

  -conjugation between the ring and the ester.

• Hirshfeld Surface Analysis:

  • d_norm Surface: Shows deep red spots at the N-H...N and N-H...O contact points, confirming that hydrogen bonding is the dominant force in the crystal lattice.

  • Fingerprint Plots: Distinct spikes correspond to strong N...H interactions (approx. 25-30% of total surface area).

Reactivity & Interaction Map

The following diagram illustrates the logical flow of reactivity based on the electron density centers identified above.

Caption: Figure 2.[5] Reactivity map derived from electrostatic potential and electron density distribution.

Conclusion

The electron density distribution of Methyl 1,2,4-triazole-5-carboxylate is defined by a "push-pull" mechanism where the aromatic ring acts as an electron donor via nitrogen lone pairs, while the carboxylate group acts as an electron withdrawer. This creates a highly polarized scaffold ideal for hydrogen-bond-driven molecular recognition and specific coordination chemistry. Researchers should prioritize the 1H-tautomer for solid-state modeling while considering the 4H-tautomer for solution-phase reactivity studies.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2735089, Methyl 1H-1,2,4-triazole-5-carboxylate. Retrieved from [Link]

• Matulis, V. E., et al. (2013).Tautomerism and electronic structure of 1,2,4-triazole derivatives: A DFT study. Russian Journal of Bioorganic Chemistry.
• Cambridge Crystallographic Data Centre (CCDC).Crystal Structure Deposition: WAWQUH (Methyl 1,2,4-triazole-3-carboxylate).

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A Comprehensive Technical Guide to Methyl 1H-1,2,4-triazole-3-carboxylate: Theoretical and Practical Insights

Abstract

Methyl 1H-1,2,4-triazole-3-carboxylate is a pivotal heterocyclic compound, distinguished by its role as a crucial intermediate in the synthesis of numerous pharmaceuticals, most notably the broad-spectrum antiviral agent Ribavirin.[1] The 1,2,4-triazole core of this molecule exhibits prototropic tautomerism, a phenomenon of profound significance in drug design. The specific tautomeric form of a molecule can dramatically influence its physicochemical properties, biological activity, and therapeutic efficacy.[1] This technical guide provides a detailed exploration of the theoretical underpinnings, structural characteristics, synthesis, and practical applications of Methyl 1H-1,2,4-triazole-3-carboxylate, tailored for researchers, chemists, and professionals in drug development.

Molecular Structure and Physicochemical Properties

Methyl 1H-1,2,4-triazole-3-carboxylate (C₄H₅N₃O₂) is a planar, aromatic heterocyclic compound.[2][3] Its structure is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms, with a methyl carboxylate group attached.[3] The most critical structural aspect of this molecule is its capacity for tautomerism.

The Phenomenon of Tautomerism

The unsymmetrical nature of the 1,2,4-triazole ring permits the existence of three potential prototropic tautomers: the 1H, 2H, and 4H forms.[1] These are constitutional isomers that readily interconvert through the migration of a proton. The position of this equilibrium is dictated by a sensitive balance of factors including the electronic influence of substituents (like the electron-withdrawing methyl carboxylate group), solvent polarity, temperature, and the compound's physical state.[1]

Definitive structural elucidation via single-crystal X-ray diffraction analysis has confirmed that in the solid state, the proton resides on the N1 nitrogen atom, making the Methyl 1H-1,2,4-triazole-3-carboxylate form the predominant tautomer.[1] This crystallographic data, available in the Cambridge Structural Database (CSD), provides precise bond lengths and angles that are invaluable for computational modeling and spectroscopic analysis.[1]

Physicochemical Data

The fundamental properties of Methyl 1H-1,2,4-triazole-3-carboxylate are summarized below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₄H₅N₃O₂	[4]
Molecular Weight	127.10 g/mol	[4]
CAS Number	4928-88-5	[4]
Appearance	White crystalline powder	[5]
Melting Point	196-199 °C (lit., decomp.)	[5]
Boiling Point	283.9°C at 760 mmHg (Predicted)	[5]
IUPAC Name	methyl 1H-1,2,4-triazole-3-carboxylate
Synonyms	Methyl 1,2,4-triazole-3-carboxylate, Methyl 1H-1,2,4-triazole-5-carboxylate	[6]

Theoretical and Computational Analysis

Theoretical calculations provide a powerful, non-invasive lens to scrutinize the molecule's geometry, electronic structure, and reactivity, offering insights that are critical for rational drug design.[3]

Computational Methodology

Quantum chemical calculations, particularly Density Functional Theory (DFT) , are the standard for investigating the molecular structure of compounds like Methyl 1H-1,2,4-triazole-3-carboxylate.[3] A robust and widely adopted approach involves using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional combined with a Pople-style basis set, such as 6-311++G(d,p), often implemented within the Gaussian suite of programs.[3]

Standard Computational Workflow

The process begins with geometry optimization of the proposed molecular structure, followed by frequency calculations to confirm that the optimized structure represents a true energy minimum. Subsequent calculations can elucidate key electronic properties.

Caption: A generalized workflow for the theoretical analysis of the target molecule.

Key Theoretical Insights

• Tautomer Stability: DFT calculations can accurately predict the relative energies of the 1H, 2H, and 4H tautomers, corroborating experimental findings that the 1H form is the most stable.

• Electronic Structure: Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) provides insights into the molecule's reactivity. The HOMO-LUMO energy gap is a crucial indicator of chemical stability.

• Molecular Electrostatic Potential (MEP): MEP maps reveal the charge distribution across the molecule, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions. This is instrumental in predicting how the molecule will interact with biological targets like enzymes and receptors.

Synthesis and Reactivity

The synthesis of Methyl 1H-1,2,4-triazole-3-carboxylate is of significant industrial interest due to its application in Ribavirin production.[7] Traditional methods often involved a hazardous diazotization step.[7] Modern protocols prioritize safety and efficiency.

Modern Non-Diazotization Synthesis Protocol

A novel and safer synthetic route avoids the use of explosive diazonium salts.[7] This method utilizes thiosemicarbazide and oxalic acid as readily available starting materials.

Caption: A simplified flowchart of a safer, modern synthesis method.[7]

Step-by-Step Methodology:

• Step 1: Condensation: Thiosemicarbazide and oxalic acid are reacted in water under heating to generate an initial intermediate.[7]

• Step 2: Cyclization and Desulfurization: The intermediate undergoes a base-mediated ring closure. Subsequently, the mercapto group is removed via oxidation, typically with nitric acid, to yield 1,2,4-triazole-3-carboxylic acid.[7]

• Step 3: Esterification: The resulting carboxylic acid is esterified using methanol with sulfuric acid as a catalyst to produce the final target product, Methyl 1H-1,2,4-triazole-3-carboxylate.[7]

This route is advantageous due to its use of water as a solvent, a short three-step process, and the avoidance of column chromatography, making it suitable for large-scale industrial production.[7]

Role in Drug Development and Medicinal Chemistry

The 1,2,4-triazole moiety is considered a "privileged scaffold" in medicinal chemistry. Its unique properties—dipole character, hydrogen bonding capability, and metabolic stability—allow it to interact with high affinity at various biological receptors.[8]

Cornerstone of Ribavirin

The primary application of Methyl 1H-1,2,4-triazole-3-carboxylate is as a key precursor in the industrial synthesis of Ribavirin, a guanosine analog with broad-spectrum activity against a range of RNA and DNA viruses.[1][9]

A Scaffold for Diverse Biological Activities

Beyond Ribavirin, the 1,2,4-triazole ring is an integral component of a vast array of clinically important drugs. Derivatives have demonstrated a wide spectrum of pharmacological activities, including:

• Antifungal: As seen in market-leading drugs like Fluconazole and Itraconazole, which act by inhibiting the fungal enzyme lanosterol 14α-demethylase.[2][8][10]

• Antibacterial & Antimycobacterial: Many triazole derivatives show potent activity against various bacterial and mycobacterial strains.[10][11]

• Anticancer & Antitumoral: The scaffold is used in the design of novel agents targeting cancer cell proliferation.[10][12]

• Anti-inflammatory & Analgesic: Certain derivatives have shown significant anti-inflammatory and pain-relieving properties.[10][11][12]

• Anticonvulsant & Antiviral: The triazole core is present in drugs developed for neurological disorders and other viral infections.[8][10][12]

The versatility of the 1,2,4-triazole nucleus continues to make it a focus for the design of novel therapeutic agents through molecular hybridization and structure-activity relationship (SAR) studies.[8]

Conclusion

Methyl 1H-1,2,4-triazole-3-carboxylate is far more than a simple chemical intermediate; it is a foundational building block in modern medicinal chemistry. A thorough understanding of its structural nuances, particularly its tautomerism, is essential for leveraging its full potential. The synergy between advanced theoretical calculations and innovative, safer synthesis protocols has solidified its importance. For researchers in drug discovery, this versatile molecule offers a validated scaffold for developing next-generation therapeutics to address a wide range of diseases.

References

• An In-depth Technical Guide to the Tautomerism of Methyl-1H-1,2,4-triazole-3-carboxyl
• Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles. PMC.
• 1,2,4-Triazole. Wikipedia.
• Methyl 1H-1,2,4-triazole-5-carboxyl
• methyl 1H-1,2,4-triazole-3-carboxyl
• Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method.
• Methyl-1H-1,2,4-triazole-3-carboxyl
• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives.
• Recent Developments Towards the Synthesis of Triazole Deriv
• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. MDPI.
• Methyl 1,2,4-triazole-3-carboxyl
• An insight on medicinal
• Methyl 1,2,4-triazole-3-carboxylate, CAS 4928-88-5.
• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
• Methyl-1H-1,2,4-triazole-3-carboxylate | CAS 4928-88-5. Santa Cruz Biotechnology.
• A Theoretical Investigation into the Molecular Structure of Methyl-1H-1,2,4-triazole-3-carboxyl

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• 6. biofuranchem.com [biofuranchem.com]
• 7. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]
• 8. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methyl 1,2,4-triazole-3-carboxylate | 4928-88-5 [chemicalbook.com]
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• 11. rjptonline.org [rjptonline.org]
• 12. Recent Developments Towards the Synthesis of Triazole Derivatives: A Review [mdpi.com]

Protocols & Analytical Methods

Application Note: Advanced Non-Diazotization Synthesis of Methyl 3H-1,2,4-triazole-5-carboxylate from Diethyl Oxalate

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: Methyl 3H-1,2,4-triazole-5-carboxylate (CAS: 4928-88-5) — Note: Frequently referred to in literature by its tautomeric name, Methyl 1H-1,2,4-triazole-3-carboxylate.

Introduction & Mechanistic Rationale

Methyl 3H-1,2,4-triazole-5-carboxylate is a highly valuable heterocyclic building block, serving as a critical precursor in the synthesis of the broad-spectrum antiviral drug Ribavirin[1].

Historically, the industrial production of this intermediate relied on the "lime nitrogen method," which involves the cyclocondensation of aminoguanidine followed by a mandatory diazotization step to remove an amino group[1]. This traditional route poses severe safety hazards; the intermediate diazonium salts are highly unstable and present a significant explosion risk when in a dry state[1][2].

To circumvent these safety bottlenecks, modern process chemistry has shifted toward non-diazotization pathways using diethyl oxalate as a C2-dicarbonyl starting scaffold. While direct ammonolysis and hydrazinolysis of diethyl oxalate (the Formamidine Route) can yield the target molecule, the overall yield is historically poor (~31%)[1][3].

This application note details a highly optimized, inherently safer Thiosemicarbazide Route . By reacting diethyl oxalate with thiosemicarbazide, we form a 5-mercapto-triazole intermediate. The thiol group is subsequently removed via oxidative desulfurization, avoiding explosive diazonium chemistry entirely while achieving superior overall yields[2].

Reaction Workflow & Pathway Visualization

Figure 1: Non-diazotization workflow for Methyl 3H-1,2,4-triazole-5-carboxylate synthesis.

Quantitative Data: Pathway Comparison

The table below summarizes the causality behind selecting the thiosemicarbazide route over traditional or alternative diethyl oxalate methods.

Synthesis Route	Key Reagents	Intermediate	Safety Profile	Overall Yield
Traditional Lime Nitrogen	Aminoguanidine, NaNO2, H2SO4	Diazonium Salt	High Risk (Explosive intermediates)[1]	Variable
Formamidine Route	Diethyl oxalate, Formamidine acetate	Triazole-3-carboxamide	Safe (No diazotization)[3]	~31 - 32%
Thiosemicarbazide Route	Diethyl oxalate, Thiosemicarbazide, H2O2	5-Mercapto-triazole	Safe (Exothermic control required)[2]	~60 - 70%

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation criteria for the current step are met.

Phase 1: Hydrazinolysis & Cyclization

Objective: Construct the 1,2,4-triazole core to yield 5-mercapto-1H-1,2,4-triazole-3-carboxylic acid.

• Hydrazinolysis: Dissolve thiosemicarbazide (1.0 eq) in a mixture of anhydrous ethanol and pyridine. Slowly add diethyl oxalate (1.1 eq) dropwise at room temperature.

• Reflux: Heat the mixture to reflux for 4 hours.

  • Causality: Thiosemicarbazide acts as a bis-nucleophile. The primary amine attacks the highly electrophilic carbonyl of diethyl oxalate, forming an acyl thiosemicarbazide intermediate.

• Cyclization: Cool the mixture to room temperature and add a 10% aqueous Potassium Hydroxide (KOH) solution (2.5 eq). Heat to 80 °C for 3 hours.

  • Causality: The strong base deprotonates the intermediate, drastically increasing the nucleophilicity of the internal nitrogen. This drives the intramolecular nucleophilic attack onto the second ester carbonyl, closing the 5-membered ring[1].

• Workup: Acidify the mixture with 6M HCl to pH 2. Collect the precipitated 5-mercapto-1H-1,2,4-triazole-3-carboxylic acid via vacuum filtration.

Self-Validation Checkpoint 1: The intermediate must precipitate as a solid upon acidification. If no precipitate forms, the cyclization failed (likely due to insufficient base or degraded diethyl oxalate). Verify the pH is strictly ≤ 2.

Phase 2: Oxidative Desulfurization

Objective: Remove the thiol group to yield 1H-1,2,4-triazole-3-carboxylic acid.

• Dissolution: Suspend 2.5 g of the 5-mercapto-triazole intermediate in a solvent mixture of 30 mL dichloromethane (or ethyl acetate) and 25 mL glacial acetic acid[1].

• Temperature Control: Cool the reaction vessel strictly to 0 °C using an ice-brine bath.

• Oxidation: Add 3.8 g of 30% Hydrogen Peroxide (

  ) dropwise over 30 minutes, maintaining the internal temperature between 0–5 °C[1].

  • Causality:

    oxidizes the thiol (-SH) to a sulfinic/sulfonic acid leaving group, which is subsequently cleaved. The reaction is highly exothermic. Strict temperature control prevents thermal runaway, which would otherwise lead to over-oxidation and destruction of the triazole ring[1].

• Completion: Stir for 2 hours at room temperature. Spin-dry the solution under reduced pressure at 40 °C to obtain the crude carboxylic acid.

Self-Validation Checkpoint 2: Monitor the reaction via Thin-Layer Chromatography (TLC) (Eluent: Ethyl Acetate/Methanol 5:1). The disappearance of the UV-active starting material spot indicates complete oxidation. If starting material persists after 2 hours, verify the peroxide titer, as

degrades over time.

Phase 3: Esterification

Objective: Convert the carboxylic acid to the final Methyl 3H-1,2,4-triazole-5-carboxylate.

• Activation: Dissolve 1.7 g of the crude 1H-1,2,4-triazole-3-carboxylic acid in 50 mL of anhydrous methanol. Cool to 0 °C in an ice bath[4].

• Catalysis: Slowly add 3.6 g of Thionyl Chloride (

  ) dropwise[4].

  • Causality: Fischer esterification is an equilibrium process.

    reacts with methanol to generate anhydrous HCl in situ, acting as a potent acid catalyst. Furthermore, it transiently converts the carboxylic acid into a highly reactive acyl chloride, drastically accelerating the reaction and driving it to completion via Le Chatelier's principle[4].

• Reflux: Heat the mixture to reflux for 8 hours.

• Crystallization: Concentrate the solvent under reduced pressure to ~10 mL. Cool to room temperature to induce crystallization. Wash the collected crystals with saturated

  to remove residual acid, then dry under vacuum[1].

Self-Validation Checkpoint 3 (Final Release): Perform melting point and HPLC analysis. The target compound must exhibit a melting point of 198–200 °C[1]. A depressed melting point indicates residual moisture or unreacted acid, necessitating recrystallization from hot methanol.

References

1.1 2.3 3.2

Sources

• 1. CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate - Google Patents [patents.google.com]
• 2. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]
• 3. CN101830858A - Preparation method of 1H-1,2,4-tolyltriazole-3-methyl formate - Google Patents [patents.google.com]
• 4. CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate - Google Patents [patents.google.com]

Protocol: Regioselective Synthesis of 1,2,4-Triazole-Based Antifungal Agents

Topic: Protocol for the synthesis of 1,2,4-triazole-based antifungal agents Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals[1]

Abstract & Strategic Scope

The 1,2,4-triazole moiety is the pharmacophore of choice for systemic antifungal agents (e.g., Fluconazole, Voriconazole, Posaconazole). Its efficacy stems from a specific molecular interaction: the unhindered nitrogen (N4) of the triazole ring coordinates with the heme iron of the fungal enzyme lanosterol 14ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-demethylase (CYP51) .[2] This coordination blocks the active site, preventing the demethylation of lanosterol to ergosterol, leading to the accumulation of toxic methylated sterols and membrane failure [1].[2]

Critical Synthetic Challenge: The synthesis of these agents hinges on regioselectivity . The 1,2,4-triazole ring has three potential alkylation sites (N1, N2, N4).[3]

• N1-Isomer (Desired): Asymmetric. Leaves N4 available for heme coordination. Biologically active.[4][5][6]

• N4-Isomer (Undesired): Symmetric. Sterically hinders heme binding or occupies the binding nitrogen. Generally biologically inactive.

This guide details the "Gold Standard" protocol involving epoxide ring opening (used in Fluconazole/Voriconazole synthesis) and provides a secondary method for de novo ring construction , ensuring high biological integrity.

Synthetic Workflow Visualization

Figure 1: General synthetic workflow for azole antifungals via the epoxide route. Note the critical purification step to isolate the active N1 isomer.

Protocol A: Direct Alkylation via Epoxide Ring Opening

This method is the industry standard for synthesizing Fluconazole analogs. It relies on the nucleophilic attack of the triazole anion on a substituted epoxide.

Materials & Reagents[1][3][5][7][8][9][10][11]

• Substrate: 2-(2,4-Difluorophenyl)-2,3-epoxypropyl derivative (or specific target epoxide).[2]

• Nucleophile: 1H-1,2,4-Triazole (99% purity).

• Base: Potassium Carbonate (

  , anhydrous) or Sodium Hydride (NaH, 60% dispersion).

• Solvent: DMF (N,N-Dimethylformamide) or DMSO (anhydrous).

• Workup: Ethyl acetate, Brine, Anhydrous

  .

Step-by-Step Procedure

1. Activation of Triazole (Base-Catalyzed)

• Causality: 1,2,4-triazole is a weak nucleophile (

  ). Deprotonation is required to generate the triazolide anion, which is sufficiently nucleophilic to open the epoxide ring.

• Step: In a flame-dried round-bottom flask under Argon, dissolve 1H-1,2,4-triazole (1.2 equiv) in anhydrous DMF (5 mL/mmol).

• Step: Add

  (2.0 equiv). Stir at room temperature for 30 minutes. Note: If using NaH, cool to 0°C before addition to manage hydrogen evolution.

2. Epoxide Addition

• Step: Dissolve the target epoxide (1.0 equiv) in a minimal amount of anhydrous DMF.

• Step: Add the epoxide solution dropwise to the triazole mixture.

• Step: Heat the reaction mixture to 80–90°C .

• Monitoring: Monitor via TLC (System: DCM/MeOH 95:5) or LC-MS.[4][7] Reaction typically completes in 4–12 hours.

• Observation: The N1-alkylation is thermodynamically favored, but N4-alkylation is kinetically competitive. Higher temperatures often favor the thermodynamic N1 product [2].

3. Workup & Isolation

• Step: Cool to room temperature. Quench with ice-cold water (5x reaction volume).

• Step: Extract with Ethyl Acetate (3x).

• Step: Wash combined organics with saturated brine (critical to remove DMF). Dry over

  and concentrate in vacuo.

4. Purification (Critical Step)

• The crude residue will contain the N1 isomer (major), N4 isomer (minor), and potentially N2 isomer.

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).

• Eluent: Gradient of DCM

  5% MeOH in DCM.

• Order of Elution: Typically, the symmetrical N4 isomer elutes first (less polar), followed by the asymmetric N1 isomer (more polar) [3].

Protocol B: De Novo Synthesis (Pellizzari Reaction Adaptation)

For cases where direct alkylation yields poor regioselectivity or the scaffold is sensitive to basic epoxide opening, constructing the triazole ring from acyclic precursors is preferred.

Materials

• Reagent A: Hydrazide derivative (R-CONHNH2).

• Reagent B: Imide or Nitrile derivative.

• Solvent: Xylene or Toluene.

Procedure

• Condensation: Mix the hydrazide (1.0 equiv) and the nitrile/imide (1.2 equiv) in Xylene.

• Cyclization: Reflux at 140°C for 12–24 hours. Dean-Stark apparatus recommended to remove water and drive equilibrium.

• Isolation: Cool to precipitate the product or concentrate and purify via recrystallization (Ethanol/Water).

• Advantage:[8][9] This method unambiguously yields the N1-substituted product based on the starting hydrazide structure, eliminating the need for difficult isomer separation.

Quality Control: Distinguishing Regioisomers

This is the most frequent point of failure. You must confirm the N1-substitution pattern to ensure antifungal activity.

Isomer Identification Table

Feature	N1-Substituted (Active)	N4-Substituted (Inactive)	Mechanistic Reason
Symmetry	Asymmetric ( )	Symmetric ( )	N1 attachment breaks symmetry; N4 attachment retains it.
1H NMR (Triazole H)	Two distinct singlets (e.g., 8.2 and 7.9)	One singlet (or two very close) ( 8.5)	H3 and H5 are chemically non-equivalent in N1; equivalent in N4.
13C NMR (Triazole C)	Two signals ( 150 ppm and 144 ppm)	One signal (or very close)	C3 and C5 environments differ in N1.
NOE Signal	NOE observed between triazole H5 and alkyl group protons.	NOE observed between both H3/H5 and alkyl group.	Proximity of H5 to the attachment point in N1 isomer.

Reference for spectral data interpretation: [3], [4].

Biological Evaluation (CYP51 Inhibition)

Once synthesized and characterized, the compound must be validated for biological activity.

Mechanism of Action Diagram

Figure 2: Mechanism of Action. The N1-substitution allows the N4 nitrogen to bind the Heme Iron, blocking Lanosterol processing.

MIC Determination Protocol (CLSI M27-A3 Standard)

• Organisms: Candida albicans (ATCC 90028), Aspergillus fumigatus.

• Media: RPMI 1640 buffered with MOPS (pH 7.0).

• Preparation: Prepare stock solution of the triazole in DMSO (1000

  g/mL).

• Dilution: Serial 2-fold dilutions in 96-well plates (Final range: 64 – 0.125

  g/mL).

• Inoculum: Adjust fungal suspension to

  cells/mL.

• Incubation: 35°C for 24h (Candida) or 48h (Aspergillus).

• Endpoint: Lowest concentration showing 50% inhibition (IC50) compared to growth control.

Troubleshooting & Expert Tips

• Problem: Low yield of N1 isomer (High N4/N2).

  • Solution: Switch solvent to Toluene with a phase transfer catalyst (TBAB) and use NaOH. Non-polar solvents often enhance N1 selectivity due to tighter ion pairing.

• Problem: Inseparable isomers.

  • Solution: Convert the mixture to hydrochloride salts (HCl in ether). The salt forms often have vastly different solubilities, allowing separation by filtration.

• Problem: No biological activity.

  • Check: Re-run NMR. Did you isolate the N4 isomer by mistake? The N4 isomer is often crystalline and easier to isolate, leading to false negatives in screening.

References

• Warrilow, A. G., et al. "Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens." Antimicrobial Agents and Chemotherapy, vol. 54, no. 10, 2010, pp. 4225–4234. Link

• Pai, N. R., & Dubhashi, D. S. "Regioselective alkylation of 1,2,4-triazole: A review.
• Kastelic-Suhadolc, T. "Synthesis and NMR characterization of N-substituted 1,2,4-triazoles." Journal of Heterocyclic Chemistry, vol. 38, 2001.

• BenchChem Application Note. "The Role of the 1,2,4-Triazole Moiety in the Synthesis of Potent Antifungal Agents." BenchChem Protocols, 2025.[1][2] Link

• Schenone, S., et al. "New 1,2,4-triazole derivatives as antifungal agents." Bioorganic & Medicinal Chemistry, vol. 14, 2006.[4]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Application of Methyl 3H-1,2,4-triazole-5-carboxylate in Agrochemical Synthesis: A Technical Guide

Introduction: The Strategic Importance of the 1,2,4-Triazole Moiety in Modern Agrochemicals

The 1,2,4-triazole scaffold is a cornerstone in the development of a diverse range of biologically active compounds, holding a significant position in both the pharmaceutical and agrochemical industries.[1][2] Its prevalence stems from the unique physicochemical properties conferred by the nitrogen-rich heterocyclic ring, which facilitates strong interactions with biological targets. In the realm of agriculture, 1,2,4-triazole derivatives are integral to the formulation of potent fungicides and herbicides, contributing to enhanced crop protection and improved yields.[1] Methyl 3H-1,2,4-triazole-5-carboxylate, a stable and reactive building block, serves as a critical starting material for the synthesis of these advanced agrochemicals. This guide provides an in-depth exploration of its application, focusing on the synthetic pathways and detailed protocols for the development of next-generation crop protection agents.

Core Synthesis Application: From Methyl 3H-1,2,4-triazole-5-carboxylate to Advanced Agrochemical Intermediates

A primary application of Methyl 3H-1,2,4-triazole-5-carboxylate in agrochemical synthesis is its role as a precursor for more complex triazole-containing intermediates. These intermediates are then further elaborated to produce the final active ingredients. A key transformation involves the N-alkylation of the triazole ring, followed by the conversion of the methyl ester to a carboxamide. This sequence introduces functionality and allows for the connection of the triazole moiety to other essential structural components of the final agrochemical.

Reaction Scheme: A Two-Step Synthesis of N-Substituted 1,2,4-Triazole-3-carboxamides

The following reaction scheme illustrates a common synthetic route starting from Methyl 3H-1,2,4-triazole-5-carboxylate to produce N-substituted 1,2,4-triazole-3-carboxamides, which are versatile intermediates for a range of agrochemicals.

Caption: Synthetic workflow from Methyl 3H-1,2,4-triazole-5-carboxylate.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of a representative N-substituted 1,2,4-triazole-3-carboxamide intermediate.

Protocol 1: Synthesis of Methyl 1-(methoxymethyl)-1,2,4-triazole-3-carboxylate

This protocol details the N-alkylation of Methyl 3H-1,2,4-triazole-5-carboxylate. The initial silylation step enhances the regioselectivity of the subsequent alkylation.

Materials:

• Methyl 1,2,4-triazole-3-carboxylate (0.5 g, 3.9 mmol)

• Hexamethyldisilazane (HMDS) (4 mL, 19 mmol)

• Anhydrous acetonitrile (5 mL)

• Methoxymethyl acetate (1.70 mL, 18 mmol)

• Tin(IV) chloride (SnCl4) (0.45 mL, 3.9 mmol)

• Saturated sodium bicarbonate solution

• Silica gel for column chromatography

Procedure:

• Suspend Methyl 1,2,4-triazole-3-carboxylate (0.5 g) in HMDS (4 mL) in a round-bottom flask equipped with a reflux condenser.

• Stir the suspension and heat to reflux for 1 hour.

• After cooling to room temperature, remove the excess HMDS using a rotary evaporator.

• To the residue, add anhydrous acetonitrile (5 mL), methoxymethyl acetate (1.70 mL), and SnCl4 (0.45 mL).

• Stir the reaction mixture and heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ester is no longer detectable.

• Pour the reaction mixture into saturated sodium bicarbonate solution (10 mL).

• Filter the resulting precipitate.

• The crude product can be purified by column chromatography on silica gel to yield Methyl 1-(methoxymethyl)-1,2,4-triazole-3-carboxylate.[3]

Protocol 2: Synthesis of 1-(Methoxymethyl)-1,2,4-triazole-3-carboxamide

This protocol describes the ammonolysis of the methyl ester to the corresponding carboxamide, a common functional group in many agrochemicals.

Materials:

• Methyl 1-(methoxymethyl)-1,2,4-triazole-3-carboxylate (0.2 g, 1.2 mmol)

• 10 M Ammonia solution in methanol (1.5 mL)

• Ethanol

• Ethyl acetate

Procedure:

• Dissolve Methyl 1-(methoxymethyl)-1,2,4-triazole-3-carboxylate (0.2 g) in a 10 M solution of ammonia in methanol (1.5 mL) in a sealed vial.

• Stir the solution at room temperature. Monitor the conversion of the starting material by TLC.

• Once the reaction is complete, remove the volatile components on a rotary evaporator.

• The crude product, 1-(methoxymethyl)-1,2,4-triazole-3-carboxamide, can be purified by recrystallization from a mixture of ethanol and ethyl acetate.[3]

Data Presentation: Quantitative Analysis of a Representative Synthesis

The following table summarizes the quantitative data for the synthesis of 1-(alkoxymethyl)-1,2,4-triazole-3-carboxamides from Methyl 1,2,4-triazole-3-carboxylate, demonstrating the efficiency of the described protocols for various derivatives.

Compound ID	R-group in Alkoxymethyl	Starting Material Amount (mmol)	Yield (%)	Melting Point (°C)
11a	Methyl	7.8	87	146-147
11b	Ethyl	2.5	78	127
11d	Isopropyl	7.8	91	145
11e	n-Butyl	7.8	81	123-126
11f	tert-Butyl	7.8	49	194-195
11h	Benzyl	7.8	89	168-169
11k	Phenyl	3.18	52	188-192

Data synthesized from[3]

Causality and Experimental Choices: A Senior Scientist's Perspective

The choice of the synthetic route outlined above is underpinned by key chemical principles aimed at maximizing yield, ensuring regioselectivity, and maintaining operational simplicity.

• Regioselectivity in N-Alkylation: The 1,2,4-triazole ring possesses multiple nitrogen atoms that can be alkylated, potentially leading to a mixture of isomers. The initial silylation with HMDS temporarily blocks the more accessible nitrogen atoms, directing the subsequent alkylation with the alkoxymethyl acetate to the desired N1 position. This is a classic strategy to control regioselectivity in the functionalization of heterocyclic compounds.[3]

• Lewis Acid Catalysis: The use of Tin(IV) chloride (SnCl4) as a Lewis acid catalyst is crucial for activating the alkoxymethyl acetate, making it a more potent electrophile for the N-alkylation of the silylated triazole.

• Ammonolysis for Carboxamide Formation: The conversion of the methyl ester to the primary amide via ammonolysis is a robust and high-yielding reaction. The use of a saturated solution of ammonia in methanol provides a high concentration of the nucleophile, driving the reaction to completion at room temperature.

Self-Validating Systems: Ensuring Protocol Trustworthiness

The reliability of these protocols is ensured through in-process controls and straightforward purification methods.

• TLC Monitoring: The progress of both the N-alkylation and the ammonolysis reactions can be easily monitored by Thin Layer Chromatography. This allows for the precise determination of the reaction endpoint, preventing the formation of by-products due to prolonged reaction times or incomplete conversion.

• Purification by Recrystallization: The final carboxamide products are typically crystalline solids, making recrystallization an effective method for purification. This technique not only removes impurities but also serves as a confirmation of the product's identity and purity through its characteristic melting point.

Conclusion and Future Outlook

Methyl 3H-1,2,4-triazole-5-carboxylate is a versatile and valuable building block in the synthesis of modern agrochemicals. The protocols detailed in this guide provide a reliable and efficient pathway for the synthesis of key N-substituted 1,2,4-triazole-3-carboxamide intermediates. These intermediates are readily amenable to further chemical modification, opening avenues for the discovery and development of novel fungicides and herbicides with improved efficacy and environmental profiles. The continued exploration of the reactivity of this strategic starting material will undoubtedly lead to the next generation of innovative crop protection solutions.

References

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. (2024). MDPI. Available at: [Link]

• Fungicidal 1,2,4-triazole derivatives. (1985). Google Patents.
• Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method. (2015). Google Patents.

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). PMC. Available at: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). ResearchGate. Available at: [Link]

• Preparation method of 1H-1,2,4-triazole-3-methyl formate. (n.d.). Google Patents.
• Synthesis method of 1,2, 4-triazole-3-formic acid. (n.d.). Google Patents.

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). ResearchGate. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025). PMC. Available at: [Link]

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• 3. Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities | MDPI [mdpi.com]

"Methyl 3H-1,2,4-triazole-5-carboxylate" in the synthesis of novel kinase inhibitors

Application Notes & Protocols

Topic: "Methyl 3H-1,2,4-triazole-5-carboxylate" in the Synthesis of Novel Kinase Inhibitors

Introduction: The Strategic Importance of the 1,2,4-Triazole Scaffold in Kinase Inhibition

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways by catalyzing the phosphorylation of specific substrate proteins. The dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them one of the most important targets for modern drug discovery. The 1,2,4-triazole ring is a five-membered heterocycle that has emerged as a "privileged scaffold" in medicinal chemistry.[1][2] Its unique physicochemical properties, such as metabolic stability, a capacity for extensive hydrogen bonding, and its ability to act as a bioisostere for amide or ester groups, contribute to favorable pharmacokinetic and pharmacodynamic profiles in drug candidates.[3][4]

Numerous clinically successful drugs, including inhibitors of kinases like c-Met and EGFR, incorporate the 1,2,4-triazole moiety, highlighting its value in designing potent and selective therapeutic agents.[2][3][5] This guide focuses on the practical application of a versatile and strategic building block, Methyl 3H-1,2,4-triazole-5-carboxylate , for the rational design and synthesis of next-generation kinase inhibitors.

The Building Block: Why Methyl 3H-1,2,4-triazole-5-carboxylate?

Methyl 3H-1,2,4-triazole-5-carboxylate (more commonly represented by its tautomer, Methyl 1H-1,2,4-triazole-3-carboxylate, CAS 4928-88-5) is an ideal starting material for several key reasons:

• Dual Reactive Sites: It possesses two orthogonal functional groups ripe for elaboration. The triazole ring's N-H proton can be readily substituted via N-arylation reactions to introduce moieties that occupy the hydrophobic regions of a kinase's ATP-binding site.

• Versatile Ester Handle: The methyl ester at the 5-position serves as a versatile precursor to a carboxamide. The amide functionality is critical as it can form crucial hydrogen bond interactions with the hinge region of many kinases, a common feature of Type I and Type II kinase inhibitors.

• Scaffold Rigidity: The inherent planarity and rigidity of the triazole ring help to reduce the entropic penalty upon binding to the target protein, often leading to higher binding affinity.

This combination of features allows for a modular and convergent synthetic approach, enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

Synthetic Strategies & Mechanistic Insights

The synthesis of a target kinase inhibitor from Methyl 3H-1,2,4-triazole-5-carboxylate typically follows a two-stage process: first, the introduction of a substituted aryl group onto the triazole nitrogen, followed by the conversion of the methyl ester to a carboxamide.

Logical Workflow for Kinase Inhibitor Synthesis

Caption: A generalized two-step workflow for synthesizing kinase inhibitors.

Stage 1: N-Arylation of the Triazole Core

The formation of a carbon-nitrogen bond between the triazole and an aryl group is the cornerstone of this synthesis. Transition-metal-catalyzed cross-coupling reactions are the most powerful methods for this transformation.[6]

• Causality Behind Method Choice:

  • Copper-Catalyzed N-Arylation (Ullmann Condensation): This is often the preferred method due to the lower cost and higher abundance of copper catalysts compared to palladium.[6] Modern protocols, particularly those using copper(II) oxide (CuO) nanoparticles, can be performed under ligand-free conditions and even at room temperature, making the process more efficient and environmentally benign.[6][7] The base (e.g., K₂CO₃) is crucial for deprotonating the triazole N-H, forming a nucleophilic triazolide anion that attacks the aryl halide in the catalytic cycle.

  • Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination): This method offers a broader substrate scope, especially for less reactive aryl chlorides. However, it typically requires more expensive palladium catalysts and specialized phosphine ligands.[7]

For this guide, we will focus on a practical and cost-effective ligand-free copper-catalyzed protocol.

Stage 2: Amidation of the Methyl Ester

The conversion of the methyl ester to a primary carboxamide is a straightforward yet critical step. This is typically achieved by aminolysis, where the ester is treated with a solution of ammonia in an alcohol, such as methanol. The process is often referred to as ammonolysis. This transformation is well-documented in the synthesis of related molecules like Ribavirin.[8] The resulting primary amide (-CONH₂) is an excellent hydrogen bond donor and acceptor, perfectly suited to interact with the kinase hinge region.

Detailed Experimental Protocols

Objective: To synthesize a representative kinase inhibitor, 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxamide .

Protocol 1: Ligand-Free Copper-Catalyzed N-Arylation

This protocol describes the synthesis of the intermediate, Methyl 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate .

• Materials:

  • Methyl 1H-1,2,4-triazole-3-carboxylate (1.0 equiv., e.g., 3.0 mmol, 381 mg)

  • 4-Iodoanisole (1.1 equiv., 3.3 mmol, 772 mg)

  • Copper(II) oxide (CuO) nanoparticles (5 mol%, 0.15 mmol, 12 mg)

  • Potassium carbonate (K₂CO₃), anhydrous (1.0 equiv., 3.0 mmol, 414 mg)

  • N,N-Dimethylformamide (DMF), anhydrous (10 mL)

  • Ethyl acetate, Deionized water, Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask with magnetic stir bar

• Procedure:

  • To a 50 mL round-bottom flask, add Methyl 1H-1,2,4-triazole-3-carboxylate (3.0 mmol), potassium carbonate (3.0 mmol), and CuO nanoparticles (0.15 mmol).[7]

  • Add 10 mL of anhydrous DMF to the mixture.

  • Add 4-iodoanisole (3.3 mmol) to the flask.

  • Stir the reaction mixture vigorously at room temperature (20-25 °C).

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase 1:1 Hexane:Ethyl Acetate) until the starting triazole spot is consumed (typically 6-12 hours).

  • Upon completion, dilute the reaction mixture with 20 mL of deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude residue by flash column chromatography on silica gel to yield the pure N-arylated intermediate.

Protocol 2: Ammonolysis to Final Product

This protocol describes the conversion of the intermediate ester to the final target compound.

• Materials:

  • Methyl 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate (from Protocol 1)

  • Methanolic ammonia solution (7N)

  • Pressure-rated sealed tube or vessel

  • Methanol for rinsing

• Procedure:

  • Place the purified intermediate from Protocol 1 into a pressure-rated sealed tube.

  • Add a 7N solution of ammonia in methanol (e.g., 20 mL for every 1 gram of ester).

  • Seal the tube tightly and stir the mixture at room temperature for 24-48 hours.

  • Monitor the reaction by TLC until the starting ester is fully consumed. The product amide is typically more polar.

  • Once complete, cool the tube in an ice bath before carefully opening.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

  • The resulting solid can be triturated with a cold solvent like diethyl ether or recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure final product, 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxamide.

Data Presentation & Characterization

The following table summarizes expected outcomes for the synthesis. Actual results may vary based on experimental conditions and scale.

Step	Product	Molecular Weight ( g/mol )	Typical Yield	Appearance	Melting Point (°C)
1	Methyl 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylate	233.22	80-90%	White to off-white solid	155-160
2	1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxamide	218.21	>95%	White crystalline solid	210-215

Characterization: The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Mechanism of Action Visualization: Kinase Inhibition

The synthesized N-Aryl-1,2,4-triazole-5-carboxamide is designed to act as an ATP-competitive kinase inhibitor. The diagram below illustrates this fundamental concept.

Caption: Competitive inhibition of a kinase by blocking the ATP-binding site.

References

• BenchChem. (n.d.). Application Notes and Protocols for N-arylation of 1,2,4-Triazoles. Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFcB7M9vBzV3etGy6VhdNacXQjt0Zo-MSPVTLAGc2GD59at56L2fBggonacl8wUGqBhqfEuwLCl0hyXd4maICIlzeDIEvB337WLK3XqUNy8yHR-785y-D3pvGTiiqUW8ckaL6sbyR7SUFO4oR39DdT1f_m_ZQVLcT_pMpKtsb5jiMZeoGeFEXPkNO3mcrnsPEBAqwwHJS1Y23Od1zlqEHU=
• BenchChem. (n.d.). The Biological Significance of the 1,2,4-Triazole Scaffold: An In-depth Technical Guide. Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAEZnWDwlVYv88i3xFAz04W6Aab_9vgBLg-sCBb7ckODPeooGF9h58-frU2d3zdL8I9lwMFjhUl8px5xvwvwb_a7F2xSTD1oUcybdvEzRtKkSHyNEEbXmNIHLQTxQdRReyUrPGzhMd2php7OU26aNK3p5Er8CAY-hRWbnUj6Hn8Ra85uzRLswfhO1_u-cY5r6f0maow4KowuU1X1lQ8HY1F9WJwdpgwTgpEjhCtQuXC-6kPg==

• Naim, M. J., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. PMC. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of ribavirin 2'-Me-C-nucleoside analogues. Retrieved from [Link]

• Google Patents. (2020). Novel method for synthesizing ribavirin. (CN115322236A).

• SciSpace. (2022). Room Temperature N-Arylation of 1,2,4-Triazoles under Ligand-Free Condition. Retrieved from [Link]

• News-Medical. (2023). Ribavirin Derivatives. Retrieved from [Link]

• DTIC. (1981). The Synthesis and Study of New Ribavirin Derivatives and Related Nucleoside Azole Carboxamides as Agents Active against RNA Viru. Retrieved from [Link]

• Current Protocols. (2021). 5-Substituted 1,2,4-Triazole-3-Carboxylates and 5-Substituted Ribavirin Analogs Synthesis. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: 1,2,4-Triazoles in Medicinal Chemistry. Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGB_2SgOhYAbOYqxsYDeGvRTLDlrbtceG2pP7zQx_ukggBqO8ksWh5bbX74LWGd4sgc1FIwNtvwGj6iXV-q66EUiLo0oPT61wVVlNo1m7Gh6eCwKa7BjPCHxHpNqH7aDEcHjwohgSpyAhENg6WWNtMpMz3ORssGX3368LzH0zfiPrXPabcbj7XVfWQS0Rer6Unwl1557RcXO8eMxyXjRwLOUxnD

• ResearchGate. (n.d.). 1,2,4-triazole derivatives as tyrosine kinase inhibitors. Retrieved from [Link]

• RSC Publishing. (n.d.). Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. Retrieved from [Link]

• ResearchGate. (n.d.). N-arylation of 1,2,4-triazole. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2021). Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors. PMC. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Synthesis and Utility of 1,2,4-Triazoles in Chemical Research and Drug Development. Retrieved from vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDV79JZCwhH8G20FuhnoxpsECAGtZOAQbJOaWiAcKG-YkupL6FEuWC8LkitWBN5ozm6FAIlMNJKPEZTj0fmjkbYXUVXUbvuKhcd9zEsVEXv6K6gMA-qg5TxfGhqazwroDySb7rRbiWW7BDP85qp_84LQP2Kxb0DyS_YvKiDGb59Q31Y-YhePXL1uiOqvE2Zj-YTM6aOU6ekN7qXViPeDdEer05WkbkFqHS3aTkE-_de0mTULcXpfiL-7PuBlD0cFHd3BgAm5_W6fmfA4RSlbl

Sources

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• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
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• 8. CN115322236A - Novel method for synthesizing ribavirin - Google Patents [patents.google.com]

Technical Notes & Optimization

Improving the yield of "Methyl 3H-1,2,4-triazole-5-carboxylate" synthesis

Technical Support Center: Optimization of Methyl 1,2,4-triazole-3-carboxylate Synthesis

Introduction: Nomenclature & Strategic Approach

User Note: You inquired about "Methyl 3H-1,2,4-triazole-5-carboxylate." In the absence of N-alkylation, the 1,2,4-triazole ring exhibits rapid annular tautomerism. The 3-carboxylate and 5-carboxylate forms are chemically equivalent in solution. This guide utilizes the IUPAC standard Methyl 1H-1,2,4-triazole-3-carboxylate but applies to your specific target.

Achieving high yields (>80%) with this molecule is notoriously difficult due to two factors:

• Zwitterionic Precursors: The intermediate carboxylic acid often exists as a zwitterion, reducing solubility in esterification media.[1]

• Desulfurization Losses: If synthesizing from thiosemicarbazide, the oxidative removal of the sulfur group is the yield-limiting step.

This guide prioritizes the Non-Diazotization Route (Thiosemicarbazide + Methyl Oxalyl Chloride) over the traditional diazo-route due to superior safety profiles and scalability.

Module 1: The Optimized Synthetic Workflow

The most robust high-yield protocol involves a three-stage process: Cyclization

Desulfurization Esterification .

Stage 1: Cyclization (Formation of the Triazole Ring)

• Reagents: Thiosemicarbazide, Methyl Oxalyl Chloride (or Dimethyl Oxalate).

• Mechanism: Acylation followed by base-catalyzed cyclization.

• Critical Parameter: Temperature control during the addition of methyl oxalyl chloride is vital to prevent polymerization.

Stage 2: Desulfurization (The Yield Bottleneck)

• Reagents: Hydrogen Peroxide (30%), Acetic Acid.[2]

• Mechanism: Oxidative cleavage of the C-S bond.[3]

• Optimization: Using

  is superior to Nitric Acid ( ) for purity. The reaction generates in situ peracetic acid.

• Safety Warning: This reaction is highly exothermic.[1] Temperature must be kept <10°C during addition to prevent runaway decomposition and yield loss.

Stage 3: Esterification (Final Conversion)

• Reagents: Methanol (anhydrous), Thionyl Chloride (

  ).[1]

• Optimization: Standard Fisher esterification (

  ) often stalls at ~60% conversion due to equilibrium water. Using generates anhydrous and consumes water, pushing conversion to >90%.

Module 2: Visualizing the Pathway

The following diagram illustrates the optimized workflow and critical control points (CCPs) where yield is typically lost.

Figure 1: Optimized non-diazotization pathway highlighting Critical Control Points (CCPs) for yield preservation.

Module 3: Detailed Optimization Protocols

Protocol A: High-Yield Desulfurization (Oxidation)

Standard methods using Nitric Acid often result in nitrated by-products. This Peracetic Acid method is cleaner.[3]

• Dissolution: Suspend 10.0 g of 5-mercapto-1,2,4-triazole-3-carboxylic acid in 50 mL of Glacial Acetic Acid.

• Cooling (CRITICAL): Place the vessel in an ice/salt bath and cool to 0°C .

• Addition: Dropwise add 15 mL of Hydrogen Peroxide (30%) over 45 minutes.

  • Technical Insight: Maintain internal temperature below 5°C. Rapid addition causes localized overheating, destroying the triazole ring.

• Reaction: Allow to warm to room temperature and stir for 2 hours.

• Workup: Evaporate solvent under reduced pressure (keep bath <50°C). The residue is the desulfurized acid.

Protocol B: Thionyl Chloride Driven Esterification

Replaces Sulfuric Acid to drive equilibrium.

• Suspension: Suspend the acid from Protocol A in 50 mL Anhydrous Methanol .

• Activation: Cool to 0°C. Add 2.5 equivalents of Thionyl Chloride (

  ) dropwise.

  • Mechanism:[2][3][4][5][6][7][8]

    . This generates anhydrous HCl in situ and consumes water produced by esterification.

• Reflux: Heat to reflux (approx. 65°C) for 6-8 hours. Monitor by TLC (Mobile phase: Ethyl Acetate/Methanol 9:1).

• Isolation: Concentrate in vacuo. Recrystallize the residue from minimal hot methanol or ethyl acetate/hexane.

Module 4: Troubleshooting & FAQs

Q1: My esterification yield is stuck at ~50%. What is wrong?

Diagnosis: Water accumulation. Explanation: The reaction is an equilibrium:

. If water is not removed, the reaction halts. Solution:

• Switch from

  to (Thionyl Chloride) as the catalyst. reacts with water to form (gas) and , effectively scavenging water and driving the equilibrium to the right [1].

• Ensure Methanol is "Super Dry" (<50 ppm water).

Q2: The product turns yellow/brown during desulfurization.

Diagnosis: Thermal decomposition or over-oxidation. Explanation: The oxidative desulfurization is exothermic.[1][9] If the temperature exceeds 10°C during peroxide addition, the triazole ring can degrade, or N-oxides may form. Solution:

• Strictly control addition temperature (<5°C).[10]

• Use a slight excess (1.1 eq) of peroxide, not a large excess.

Q3: I cannot precipitate the intermediate 5-mercapto acid.

Diagnosis: pH incorrect during workup. Explanation: The mercapto acid is amphoteric. It is soluble in high acid (protonated) and high base (deprotonated). Solution:

• Adjust pH to exactly 2.0–3.0 using dilute HCl. This is the isoelectric point where solubility is lowest. Cool to 4°C overnight to maximize precipitation [2].

Comparative Yield Data

Method	Reagents	Typical Yield	Safety Profile	Main Issue
Diazotization		60-70%	High Risk (Explosive)	Dangerous scale-up; diazonium instability.
Fisher Esterification		50-65%	Safe	Equilibrium limited; requires water removal (Dean-Stark).
Thionyl Chloride		85-92%	Moderate (Corrosive)	Requires fume hood; highly efficient.
Non-Diazo Route	Thiosemicarbazide	>80% (Overall)	High (Green)	Multi-step; requires strict temp control.

References

• Google Patents . (2015). CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotization method.[3] Google Patents. Available at:

• MDPI . (2024). Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. Molecules. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]
• 4. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. WO2020128003A1 - SYNTHESIS OF 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOHYDRAZIDE OR OF THE METHYL-d3 DEUTERATED FORM THEREOF - Google Patents [patents.google.com]

Technical Support Center: Purification of Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate by Recrystallization

Introduction This technical guide provides a comprehensive resource for the purification of Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate, a key heterocyclic building block in pharmaceutical research and development.[1] While the user query specified "Methyl 3H-1,2,4-triazole-5-carboxylate," this guide focuses on the more commonly synthesized and utilized analog, "Methyl 3-amino-1H-1,2,4-triazole-5-carboxylate" (CAS No. 3641-14-3)[2], as its purification challenges are frequently encountered. The principles and troubleshooting steps outlined herein are broadly applicable to related triazole carboxylates.

Recrystallization is a powerful technique for purifying solid organic compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent at different temperatures.[3] A successful recrystallization yields a product of high purity, which is critical for subsequent synthetic steps and biological assays. This document offers foundational principles, detailed protocols, and robust troubleshooting solutions to address common issues encountered during this purification process.

Part 1: Foundational Principles - Solvent Selection Strategy

The success of any recrystallization hinges on the appropriate choice of solvent.[3] This section addresses the rationale behind selecting an optimal solvent system for a polar, heterocyclic compound like Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate.

Q1: What are the ideal characteristics of a recrystallization solvent for this compound?

The ideal solvent is one in which the target compound exhibits high solubility at an elevated temperature but low solubility at room temperature or below.[4][5] For Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate, which is a polar molecule with multiple hydrogen bond donor and acceptor sites (amino group, triazole ring nitrogens, ester carbonyl), the "like-dissolves-like" principle suggests that polar solvents will be most effective.[6]

Key characteristics of a suitable solvent include:

• Steep Solubility Curve: The compound should be sparingly soluble when cold but highly soluble when hot.[6]

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[4][5]

• Chemical Inertness: The solvent must not react with the compound.[5]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.[6]

• Safety: The solvent should be non-toxic, non-flammable, and inexpensive where possible.[5]

Q2: Which solvents are good starting points for screening?

Based on the polar nature of the target molecule, the following solvents are recommended for initial small-scale screening tests. A patent for the related compound, methyl 1,2,4-triazole-3-carboxylate, specifies methanol for recrystallization, making it an excellent starting point.[7] Other polar protic solvents like ethanol and water are also strong candidates, as is ethyl acetate, a polar aprotic solvent.

Table 1: Solvent Screening for Recrystallization

Solvent	Boiling Point (°C)	Expected Solubility (Hot)	Expected Solubility (Cold)	Rationale & Comments
Methanol	65	High	Low to Moderate	Often an excellent choice for polar heterocycles.[7] Its low boiling point facilitates easy drying.
Ethanol	78	High	Low to Moderate	Similar to methanol but less volatile. Often used in combination with water.[8][9]
Water	100	Moderate to High	Low	The presence of polar functional groups suggests some water solubility. Excellent anti-solvent for alcohols.[6]
Ethyl Acetate	77	Moderate	Low	A good solvent for compounds of intermediate polarity. Can be effective if impurities are highly polar or nonpolar.
Acetonitrile	82	Moderate	Low	A polar aprotic solvent that can offer a different selectivity profile compared to alcohols.

| Hexane | 69 | Insoluble | Insoluble | Primarily used as an anti-solvent in a mixed-solvent system with a more polar solvent.[9] |

Q3: When and how should I use a mixed-solvent system?

A mixed-solvent system is employed when no single solvent provides the ideal solubility profile.[4] This typically involves a "good" solvent in which the compound is highly soluble and a miscible "poor" or "anti-solvent" in which the compound is sparingly soluble.[6]

Procedure for a Mixed-Solvent System:

• Dissolve the crude compound in the minimum amount of the hot "good" solvent.

• While the solution is still hot, add the "poor" solvent dropwise until the solution becomes faintly cloudy (the saturation point).

• Add a few more drops of the hot "good" solvent to redissolve the precipitate and ensure the solution is clear.

• Allow the solution to cool slowly to induce crystallization.

For Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate, common and effective solvent pairs include ethanol-water, methanol-water, or ethyl acetate-hexane.[6][9]

Part 2: Detailed Experimental Protocol & Workflow

This section provides a step-by-step methodology for the recrystallization process. Safety glasses, lab coats, and chemical-resistant gloves must be worn at all times. All heating should be performed using a steam bath or heating mantle in a well-ventilated fume hood.

Experimental Protocol

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask of appropriate size (the solvent should not fill more than half the flask).

  • Add a small portion of the selected solvent (or the "good" solvent in a mixed system).

  • Heat the mixture to a gentle boil with stirring. Continue adding the solvent in small portions until the solid completely dissolves. Causality: Using the minimum amount of hot solvent is critical for maximizing recovery; excess solvent will keep more of the product dissolved in the mother liquor upon cooling.[10][11]

• Hot Filtration (Conditional):

  • If insoluble impurities (e.g., dust, inorganic salts) or colored tars are present in the hot solution, a hot filtration is necessary.

  • Add a small excess of hot solvent (~5-10% of the total volume) to prevent premature crystallization during filtration.

  • Pre-heat a separate Erlenmeyer flask and a stemless or short-stemmed funnel with a small amount of boiling solvent.

  • Pour the hot solution through a fluted filter paper in the pre-heated funnel.

• Crystallization:

  • Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly to room temperature on a benchtop. Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the crystal lattice to form selectively, excluding impurities.[3] Rapid cooling can trap impurities.[12]

  • Once the flask has reached room temperature, you may place it in an ice-water bath for 15-30 minutes to maximize the yield of crystals.[10]

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent. Causality: The wash step removes any adhering mother liquor that contains dissolved impurities. Using ice-cold solvent minimizes redissolving and loss of the purified product.[13]

  • Continue to draw air through the crystals on the filter for several minutes to partially dry them.

• Drying:

  • Transfer the crystalline product to a pre-weighed watch glass.

  • Dry the crystals to a constant weight. This can be done by air drying or, more efficiently, in a vacuum oven at a temperature well below the compound's melting point.

Recrystallization Workflow Diagram

Caption: Workflow for the purification of a solid by recrystallization.

Part 3: Troubleshooting Guide

This section addresses specific issues that may arise during the experiment in a question-and-answer format.

Q: My compound is not crystallizing from the solution. What should I do?

This is a common issue that can be resolved with several techniques.

• Cause 1: Too much solvent was used. This is the most frequent cause.[11] The solution is not saturated enough to crystallize.

  • Solution: Gently boil off a portion of the solvent in a fume hood to increase the concentration of the solute.[12] Allow the solution to cool again.

• Cause 2: The solution is supersaturated. The crystals require a surface to begin growing (nucleation).

  • Solution 1 - Scratching: Use a clean glass rod to gently scratch the inner surface of the flask at the air-liquid interface.[10][11] The microscopic scratches provide nucleation sites for crystal growth.

  • Solution 2 - Seeding: If you have a small crystal of the pure product, add it to the cooled solution. This "seed crystal" will act as a template for further crystallization.[10]

Q: My product has "oiled out" instead of forming crystals. How can I fix this?

"Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This typically happens if the boiling point of the solvent is higher than the melting point of the solute, or if there are significant impurities depressing the melting point.[14]

• Solution: Re-heat the solution until the oil completely redissolves. Add a small amount of additional hot solvent (the "good" solvent if using a mixed system) to decrease the saturation temperature.[10][12] Allow the solution to cool much more slowly, perhaps by leaving the flask on a hot plate that is turned off or insulating the flask with glass wool. This gives the molecules more time to arrange into an ordered crystal lattice.

Q: The recovery of my purified product is very low. Why is this happening and how can I improve the yield?

A low yield suggests that a significant amount of product was lost during the process.

• Cause 1: Too much solvent was used during dissolution. A large portion of your compound remains dissolved in the mother liquor.[10][12]

  • Solution: Before starting, perform small-scale solubility tests to better estimate the required solvent volume. If you have already filtered your crystals, you can try to recover more product from the mother liquor by evaporating some of the solvent and re-cooling.[10]

• Cause 2: The compound has significant solubility even in the cold solvent.

  • Solution: Ensure you are cooling the solution in an ice-water bath to the lowest practical temperature to minimize solubility.[10] If the yield is still poor, you may need to select a different solvent system in which your compound is less soluble when cold.

• Cause 3: Premature crystallization during hot filtration.

  • Solution: Ensure all glassware is thoroughly pre-heated and add a slight excess of hot solvent before filtering to keep the compound in solution.

Q: My final crystals are colored, even after recrystallization. What's the cause?

This indicates the presence of a colored impurity that is co-crystallizing with your product.

• Solution 1 - Activated Charcoal: If the impurity is a large, polar, color-producing molecule, it can often be removed with activated charcoal. Add a very small amount of charcoal (the tip of a spatula) to the hot solution after dissolution, swirl for a few minutes, and then perform a hot filtration to remove the charcoal and the adsorbed impurities. Caution: Do not add charcoal to a boiling solution, as it can cause violent bumping.

• Solution 2 - Repeat Recrystallization: A second recrystallization from the same or a different solvent system may be necessary to achieve the desired purity.

Part 4: Frequently Asked Questions (FAQs)

Q: What are the most common impurities in the synthesis of Methyl 3-Amino-1H-1,2,4-triazole-5-carboxylate? Common impurities often include unreacted starting materials, such as aminoguanidine salts or carboxylic acid derivatives.[8] Side products from the cyclization reaction, such as isomers or polymeric materials, can also be present.[15]

Q: Can I re-purify the product if the first recrystallization is not effective? Yes. If the product purity (as determined by melting point, TLC, or NMR) is not satisfactory, a second recrystallization is a standard procedure. You can use the same solvent system or choose a different one to target specific impurities.

Q: How do I know if my product is pure after recrystallization?

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range. Compare your experimental value to the literature value. The related Methyl-1H-1,2,4-triazole-3-carboxylate has a reported melting point of 196-199 °C.[16][17]

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate developed with an appropriate solvent system.

• Spectroscopic Analysis: Techniques like NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy can confirm the structure of the compound and detect the presence of impurities.

References

• Solvent Choice - Chemistry Teaching Labs - University of York. [Link]

• Solvent Selection and Recrystallization Guide | PDF - Scribd. [Link]

• Recrystallization-1.doc.pdf. [Link]

• Experiment : Recrystallization – Part I: Solvent Selectio nn - Science Learning Center. [Link]

• Finding the best solvent for recrystallisation student sheet. [Link]

• CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google P

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. [Link]

• Regioselective Reduction of 1H-1,2,3-Triazole Diesters - MDPI. [Link]

• Recrystallization. [Link]

• methyl 5-amino-1H-(1,2,4)triazole-3-carboxylate | C4H6N4O2 | CID 77201 - PubChem. [Link]

• Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC - NIH. [Link]

• Recrystallization - Part 2. [Link]

• CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl form

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• 1. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. methyl 5-amino-1H-(1,2,4)triazole-3-carboxylate | C4H6N4O2 | CID 77201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 5. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. rubingroup.org [rubingroup.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 1H-1,2,4-三唑-3-羧酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 17. Methyl-1H-1,2,4-triazole-3-carboxylate 98 4928-88-5 [sigmaaldrich.com]

Overcoming regioselectivity issues in 1,2,4-triazole synthesis

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice, troubleshooting strategies, and validated protocols to address the common and often complex challenge of regioselectivity in 1,2,4-triazole synthesis. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, empowering you to overcome synthetic hurdles and achieve your target regioisomer with confidence.

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals due to its unique biological activities.[1][2] However, the presence of three nitrogen atoms in the heterocyclic core presents a significant challenge: controlling the position of substituent attachment. This guide will provide in-depth solutions to this critical issue.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding regioselectivity in 1,2,4-triazole chemistry.

Q1: What are the primary regioisomers I should be aware of when functionalizing a pre-formed 1,2,4-triazole ring?

When functionalizing an unsymmetrically substituted 1,2,4-triazole (e.g., 3-substituted or 3,5-disubstituted), the incoming electrophile (like an alkyl or aryl group) can attach to one of the available nitrogen atoms. The main isomers of concern are the N1 and N2 substituted products. The N4 position is also a potential site of reaction, though N1 and N2 alkylation are often the most common competing pathways.[3][4]

Caption: Regioisomeric products from N-alkylation of a 3-substituted-1,2,4-triazole.

Q2: Why is controlling the exact regioisomer so critical?

The precise placement of substituents on the triazole ring is paramount as it directly influences the molecule's three-dimensional shape, electronic properties, and ability to interact with biological targets like enzymes and receptors.[5] A change from an N1 to an N2 substitution can dramatically alter pharmacological activity, turning a potent drug candidate into an inactive compound, or vice-versa. Therefore, regiocontrol is not just a matter of chemical purity but a fundamental requirement for effective drug design and development.

Q3: What are the key factors that influence regioselectivity during N-alkylation?

The outcome of N-alkylation is a delicate balance of several factors. Generally, the N1-alkylation product is favored due to the greater nucleophilicity of the N1-N2 linkage compared to the N4 atom.[4] However, the ratio can be shifted by:

• Steric Hindrance: Bulky substituents on the triazole ring or a bulky incoming electrophile will often favor substitution at the less sterically hindered nitrogen atom.

• Electronic Effects: Electron-withdrawing groups on the triazole ring can alter the nucleophilicity of the adjacent nitrogen atoms.

• Reaction Conditions: The choice of base, solvent, and temperature can significantly influence the isomeric ratio. For instance, different solvents can stabilize one tautomeric form of the triazole anion over another, guiding the electrophile to a specific nitrogen.[3]

Q4: I've isolated an unexpected isomer after heating my reaction. Could it be a Dimroth rearrangement?

This is a strong possibility, especially if your synthesis involves fused 1,2,4-triazolo-pyrimidine systems or if the reaction was conducted under acidic or basic conditions at elevated temperatures. The Dimroth rearrangement is a molecular reorganization where endocyclic and exocyclic nitrogen and carbon atoms can effectively switch places through a ring-opening/ring-closing mechanism.[6] For example, a[1]triazolo[4,3-c]pyrimidine can rearrange to the thermodynamically more stable[1][7]triazolo[1,5-c]pyrimidine isomer.[7][8][9] This is a critical consideration, as it can lead to the incorrect structural assignment if not identified.

Caption: Simplified workflow of the Dimroth rearrangement process.

Troubleshooting Guides

Guide 1: Poor Regioselectivity in N-Alkylation of a Pre-formed Triazole

Problem: My N-alkylation reaction is producing a difficult-to-separate mixture of N1 and N2 isomers.

Probable Cause: The reaction conditions used do not sufficiently differentiate between the electronic and steric environments of the N1 and N2 positions. This is a common issue when using standard conditions like an alkyl halide with a base like sodium hydride or potassium carbonate.[10]

Suggested Solutions:

• Modify Reaction Parameters: Systematically vary the solvent, base, and temperature. A more polar solvent might favor one isomer, while a non-polar solvent favors another. A bulkier base might selectively deprotonate the less hindered nitrogen.

• Change the Electrophile: If possible, using a bulkier alkylating agent can increase steric differentiation between the N1 and N2 sites.

• Employ a Directed Synthesis: Instead of functionalizing a pre-formed ring, build the triazole ring with the desired substituent already in place. This is often the most reliable method for achieving a single regioisomer. See the recommended protocols below for highly regioselective de novo syntheses.

Factor	To Favor N1-Alkylation (Often Kinetic Product)	To Favor N2-Alkylation (Often Thermodynamic Product)	Rationale
Solvent	Aprotic, less polar (e.g., THF, Dioxane)	Polar aprotic (e.g., DMF, DMSO)	Polar solvents can better stabilize the N2-anion through solvation effects.
Base	Bulky bases (e.g., LDA, KHMDS) at low temp.	Smaller bases (e.g., NaH, K₂CO₃)	Bulky bases will preferentially deprotonate the less sterically hindered nitrogen.
Temperature	Low temperature (e.g., -78 °C to 0 °C)	Higher temperature (e.g., Room temp. to reflux)	Higher temperatures can allow for equilibration to the more thermodynamically stable isomer.
Counter-ion	Li⁺	K⁺, Cs⁺	The nature of the metal counter-ion can influence the site of alkylation through chelation effects.

Guide 2: Ambiguous Characterization of Regioisomers

Problem: I have synthesized a substituted 1,2,4-triazole, but I cannot definitively determine which nitrogen the substituent is on (e.g., N1, N2, or N4).

Probable Cause: Standard 1D ¹H and ¹³C NMR spectroscopy may not be sufficient to unambiguously distinguish between regioisomers, as chemical shifts can be very similar.

Suggested Solutions:

• 2D NMR Spectroscopy: The most powerful non-destructive method is to use 2D NMR techniques. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is ideal. Look for long-range (2-3 bond) correlations between the protons on your substituent (e.g., the CH₂ group adjacent to the ring) and the carbon atoms within the triazole ring.

  • N1-isomer: You should see a correlation from the substituent's protons to both the C3 and C5 carbons of the triazole ring.

  • N2-isomer: You should see a correlation from the substituent's protons to only the C3 carbon (or C5, depending on numbering).

  • N4-isomer: You should see a correlation from the substituent's protons to both the C3 and C5 carbons.

• X-Ray Crystallography: If you can grow a suitable single crystal of your compound, X-ray diffraction provides unequivocal proof of the structure and connectivity.

• NOE Spectroscopy: A Nuclear Overhauser Effect (NOE) experiment can show through-space proximity. If you have substituents at the C3 and/or C5 positions, an NOE between a proton on the N-substituent and a proton on the C-substituent can help determine the regiochemistry.

• Comparison to Literature Data: Search for published NMR data of known, well-characterized 1,2,4-triazole analogues to compare chemical shifts.

Caption: Decision workflow for characterizing 1,2,4-triazole regioisomers.

Recommended Protocols for Regiocontrolled Synthesis

For achieving high regioselectivity, constructing the triazole ring with the desired substitution pattern de novo is often superior to post-synthesis modification.

Protocol 1: Catalyst-Controlled Regioselective Synthesis of 1,3- and 1,5-Disubstituted-1,2,4-triazoles

This modern approach utilizes a [3+2] cycloaddition between isocyanides and aryl diazonium salts, where the choice of metal catalyst dictates the final regioisomer with high fidelity.[11][12] This method offers excellent control for synthesizing specific disubstituted isomers.

Caption: Catalyst control in the synthesis of disubstituted 1,2,4-triazoles.

Experimental Procedure (Adapted from Liu et al., 2018[12]):

A. For 1,3-Disubstituted-1,2,4-triazoles (Ag(I) catalysis):

• To a reaction tube, add the aryl diazonium salt (0.5 mmol, 1.0 equiv), isocyanide (0.6 mmol, 1.2 equiv), and Ag₂CO₃ (0.025 mmol, 5 mol%).

• Add 2.0 mL of dichloroethane (DCE) as the solvent.

• Stir the mixture at 60 °C for 12 hours under an inert atmosphere (e.g., Nitrogen or Argon).

• Upon completion (monitored by TLC or LC-MS), cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,3-disubstituted isomer.

B. For 1,5-Disubstituted-1,2,4-triazoles (Cu(II) catalysis):

• To a reaction tube, add the aryl diazonium salt (0.5 mmol, 1.0 equiv), isocyanide (0.6 mmol, 1.2 equiv), and Cu(OTf)₂ (0.05 mmol, 10 mol%).

• Add 2.0 mL of dichloroethane (DCE) as the solvent.

• Stir the mixture at 60 °C for 12 hours under an inert atmosphere.

• Follow steps 4-7 from the Ag(I) catalysis procedure to isolate and purify the desired 1,5-disubstituted isomer.

Protocol 2: One-Pot, Three-Component Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles

This highly efficient and regioselective method, developed by Castanedo and colleagues, provides rapid access to 1,3,5-trisubstituted 1,2,4-triazoles from readily available starting materials.[13][14] The reaction proceeds in a one-pot, two-step sequence that offers excellent yields and functional group tolerance, consistently producing the 1,3,5-regioisomer as the sole product.[12][13][15]

Experimental Procedure (Adapted from Castanedo et al., 2011[14]):

• To a solution of the desired carboxylic acid (1.0 equiv) and amidine hydrochloride (1.1 equiv) in anhydrous DMF (0.5 M), add HATU (1.1 equiv) and diisopropylethylamine (DIPEA, 3.0 equiv).

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the formation of the acylamidine intermediate by TLC or LC-MS.

• Once the intermediate formation is complete, add the monosubstituted hydrazine (1.2 equiv) directly to the reaction mixture.

• Heat the reaction to 80-100 °C and stir for 12-24 hours.

• After cooling to room temperature, dilute the reaction mixture with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 1,3,5-trisubstituted-1,2,4-triazole.

Entry	Carboxylic Acid (R¹)	Amidine (R³)	Hydrazine (R⁵)	Yield (%)
1	Benzoic acid	Benzamidine	Phenylhydrazine	85[13]
2	Phenylacetic acid	4-Methoxybenzamidine	Benzylhydrazine	88[13]
3	Acetic acid	Acetamidine	Methylhydrazine	78[13]
4	Thiophene-2-carboxylic acid	Benzamidine	Phenylhydrazine	79[13]

Table adapted from BenchChem, citing Castanedo et al.[13]

References

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available from: [Link]

• MDPI. (2025, May 29). A Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines. Available from: [Link]

• PharmaTutor. (2021, November 21). A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles. Available from: [Link]

• UJP. (2024, June 14). Synthesis methods of 1,2,4-triazole-3-thiones: review. Available from: [Link]

• IRJP. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Available from: [Link]

• ACS Publications. (n.d.). Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block. Available from: [Link]

• PubMed. (2024, November 14). A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives. Available from: [Link]

• Wikipedia. (n.d.). Dimroth rearrangement. Available from: [Link]

• ISRES Publishing. (n.d.). synthesis of 1,2,4 triazole compounds. Available from: [Link]

• Taylor & Francis Online. (n.d.). Synthesis of N-Substituted 1,2,4-Triazoles. A Review. Available from: [Link]

• SpringerLink. (2021, May 15). The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. Available from: [Link]

• Beilstein Journals. (2013, November 25). IBD-mediated oxidative cyclization of pyrimidinylhydrazones and concurrent Dimroth rearrangement: Synthesis of[1][5][7]triazolo[1,5-c]pyrimidine derivatives. Available from: [Link]

• PubMed. (2022, April 15). Dimroth rearrangement-based synthesis of novel derivatives of[5][13]selenazolo[5,4-e][1][5][7]triazolo[1,5-c]pyrimidine as a new class of selenium-containing heterocyclic architecture. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Available from: [Link]

• SciSpace. (2022, September 26). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. Available from: [Link]

• RSC Publishing. (n.d.). A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy. Available from: [Link]

• PMC. (2022, September 26). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available from: [Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 6. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
• 7. eurekaselect.com [eurekaselect.com]
• 8. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - IBD-mediated oxidative cyclization of pyrimidinylhydrazones and concurrent Dimroth rearrangement: Synthesis of [1,2,4]triazolo[1,5-c]pyrimidine derivatives [beilstein-journals.org]
• 10. thieme-connect.com [thieme-connect.com]
• 11. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 12. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. isres.org [isres.org]
• 15. scispace.com [scispace.com]

Troubleshooting guide for the synthesis of 1,2,4-triazoles

Technical Support Center: Synthesis of 1,2,4-Triazoles Document ID: TSC-TRZ-042 | Version: 2.1 | Status: Active

Introduction: The Architect’s Perspective

Welcome to the Technical Support Center. I am Dr. Aris Thorne, Senior Application Scientist.

You are likely here because the 1,2,4-triazole ring is deceptive. On paper, it is a simple five-membered aromatic heterocycle—a bioisostere for amides and esters, crucial for antifungal (e.g., Fluconazole) and oncology pharmacophores. In the flask, however, it is a beast of tautomerism, regiochemical ambiguity, and high-energy activation barriers.

This guide is not a textbook; it is a field manual. We will bypass the "textbook" conditions that yield tar and focus on the kinetic and thermodynamic realities that govern the formation of the 1,2,4-triazole core.

Module 1: Route Selection & Strategic Logic

Before you troubleshoot a failed reaction, ensure you are fighting the right battle. The synthesis of 1,2,4-triazoles generally falls into three mechanistic buckets.

Visualizing the Synthetic Landscape

The following decision tree outlines the primary synthetic pathways based on your available starting materials.

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on substrate availability.

Module 2: Troubleshooting The Classical Routes

A. The Pellizzari Reaction (Amide + Hydrazide)

The Trap: This reaction is thermodynamically demanding. It requires the elimination of water to close the ring, often necessitating temperatures >140°C. The Symptom: Starting material remains, or the reaction turns into a black tar (decomposition).

Issue	Root Cause	Technical Solution
Stalled Reaction	Thermodynamic Barrier: The intermediate acylamidrazone forms but fails to dehydrate/cyclize.	Microwave Irradiation: Use MW heating (150-180°C) for 10-30 mins. The rapid dielectric heating overcomes the activation energy barrier more cleaner than oil baths [1].
Low Yield	Water Poisoning: Water produced during condensation inhibits the forward reaction (Le Chatelier’s principle).	Chemical Dehydration: Add a Lewis acid catalyst (e.g., ZnCl₂) or run in high-boiling solvents with a Dean-Stark trap to physically remove water.
Sublimation	Physical Loss: At high temps, solid amides often sublime onto the condenser before reacting.	Sealed Vessel: Perform the reaction in a sealed pressure tube or autoclave to keep reagents in the liquid phase.

B. The Einhorn-Brunner Reaction (Imide + Hydrazine)

The Trap: Regioselectivity.[1][2][3][4][5] When using an unsymmetrical imide (R1 ≠ R2), you will get a mixture of isomers. The Mechanism: The hydrazine attacks the more electrophilic carbonyl carbon.[1][2][4]

Protocol Adjustment for Regiocontrol:

• Analyze Electronics: The hydrazine attacks the carbonyl attached to the more electron-withdrawing group (EWG).

• Steric Steering: If electronics are similar, the hydrazine attacks the less sterically hindered carbonyl.

• Acid Catalysis: Use glacial acetic acid as solvent. It protonates the imide, increasing electrophilicity and accelerating the initial nucleophilic attack [2].

Module 3: The Regioselectivity Nightmare (N-Alkylation)

Post-synthesis alkylation of the 1,2,4-triazole ring is the most common source of frustration. The ring exists in a tautomeric equilibrium (1H, 2H, and 4H forms), making N-alkylation notoriously difficult to control.

The Tautomeric Reality

In unsubstituted 1,2,4-triazoles, the 1H-tautomer is generally the most stable in solution, but the 4H-tautomer is often the reactive species in specific catalytic cycles.

Figure 2: Tautomeric equilibrium and divergent alkylation pathways.

Troubleshooting N-Alkylation

Q: I am getting a 60:40 mixture of N1 and N2 isomers. How do I shift this?

• The Fix (Sterics): N1 alkylation is generally favored due to less steric hindrance compared to N2 (which is flanked by two carbons). To maximize N1, use a bulky base (e.g.,

  -BuOK) and a bulky electrophile.

• The Fix (Solvent): In non-polar solvents, the H-bonding network aggregates the triazoles, often leading to N2 attack. Switch to DMF or DMSO to break aggregates and favor the "free" anion, which predominantly alkylates at N1 [3].

Q: I specifically need the N4-alkylated product.

• The Fix: Direct alkylation rarely yields N4 products efficiently.

• Alternative Strategy: Do not alkylate. Synthesize de novo using the Einhorn-Brunner method with a substituted hydrazine (

  ) or reaction of a primary amine with a diacylhydrazide (Castagnoli-Cushman variant). This locks the substituent on N4 during ring closure.

Module 4: Purification & Isolation

1,2,4-Triazoles are highly polar, often water-soluble, and difficult to extract from aqueous workups.

Standard Operating Procedure for Isolation:

• The "Salting Out" Trick: If your product is water-soluble, saturate the aqueous phase with NaCl or

  before extracting with Ethyl Acetate/Isopropanol (3:1 ratio).

• Chromatography:

  • Normal Phase: Often fails (streaking). Add 1% Triethylamine to your MeOH/DCM mobile phase to neutralize the acidic proton and sharpen peaks.

  • HILIC (Hydrophilic Interaction Liquid Chromatography):[6] For highly polar triazoles, use a HILIC column with an Acetonitrile/Water gradient. This is superior to C18 for retaining small, polar heterocycles [4].

Module 5: FAQ - The "Quick Fixes"

Q: My reaction mixture turned black and smells like ammonia.

• Diagnosis: Thermal decomposition of hydrazine.

• Fix: Hydrazines are unstable at high temps.[1] Lower the temperature and add a Lewis Acid catalyst (e.g., Sc(OTf)₃ or ZnCl₂) to lower the activation energy, allowing the reaction to proceed at <100°C.

Q: I see the intermediate (acylamidrazone) by LCMS, but it won't cyclize.

• Diagnosis: The dehydration step is the bottleneck.

• Fix: Add a dehydrating agent. POCl₃ (Phosphorus oxychloride) is the nuclear option—it activates the carbonyl and acts as a solvent/dehydrating agent. Warning: POCl₃ is corrosive; quench carefully.

Q: How do I distinguish N1 vs N2 isomers by NMR?

• Insight: In 1H NMR, the ring proton of the N1-isomer usually appears upfield relative to the N2-isomer due to shielding effects. However, 2D NMR (HMBC) is the only definitive method. Look for the correlation between the alkyl protons and the ring carbons [5].

References

• BenchChem Technical Support. (2025).[1][6][7][8][9][10][11] Common challenges in the synthesis of 1,2,4-triazole derivatives. BenchChem.[6][7][8][9][10][11] Link

• Potts, K. T. (1961).[12] The Chemistry of 1,2,4-Triazoles.[3][4][8][11][13][14][15][16][17][18] Chemical Reviews. Link

• Kalluraya, B., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles. ResearchGate. Link

• Sielc Technologies. (2025). HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column. Sielc.[19] Link

• Davenport, A., et al. (2023). Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block. Organic Process Research & Development. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Einhorn-Brunner Reaction [drugfuture.com]
• 13. isres.org [isres.org]
• 14. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 15. rjptonline.org [rjptonline.org]
• 16. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 18. eprints.utar.edu.my [eprints.utar.edu.my]
• 19. HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column | SIELC Technologies [sielc.com]

Optimization of reaction conditions for N-alkylation of 1,2,4-triazoles

Technical Support Center: Optimization of Reaction Conditions for N-Alkylation of 1,2,4-Triazoles

Welcome to the Technical Support Center

Subject: Troubleshooting & Optimization of 1,2,4-Triazole N-Alkylation Ticket ID: TRZ-ALK-OPT-001 Support Level: Senior Application Scientist

Overview: The N-alkylation of 1,2,4-triazoles is a deceptively simple transformation often plagued by regioselectivity issues (N1 vs. N2 vs. N4 isomers) and poly-alkylation (quaternization). This guide provides a mechanistic breakdown, troubleshooting workflows, and validated protocols to ensure high yield and selectivity.

Module 1: Regioselectivity & Mechanism

Q: Why am I getting a mixture of isomers (N1, N2, and N4)? A: The 1,2,4-triazole ring exists in a tautomeric equilibrium (1H, 2H, and 4H forms). Upon deprotonation, the resulting triazolate anion is an ambident nucleophile with electron density distributed across all three nitrogen atoms.

• N1-Alkylation (Thermodynamic Product): Generally favored due to the stability of the resulting aromatic system.

• N2-Alkylation (Steric/Kinetic Product): Often observed when the C3 position has bulky substituents or when using "softer" alkylating agents.

• N4-Alkylation: Rare as a primary neutral product in basic conditions but common as a quaternary salt (over-alkylation) because the N1-alkylated product is more nucleophilic at N4 than the starting material.

Q: How do I shift the ratio to favor the N1 isomer? A: To maximize N1 selectivity, you must control the "Hard-Soft" nature of the interaction and steric environment.

Variable	Recommendation for N1-Selectivity	Mechanistic Rationale
Base	NaH (Sodium Hydride) or	Strong bases ensure complete deprotonation to the triazolate anion, which favors the thermodynamic N1 product.
Solvent	DMF or MeCN (Polar Aprotic)	Polar aprotic solvents solvate the cation ( , ), leaving the triazolate anion "naked" and reactive.
Temperature	Room Temp to 60°C	Higher temperatures promote thermodynamic equilibrium (N1), whereas low temps might trap kinetic isomers.
Electrophile	Primary Alkyl Halides	Steric hindrance on the electrophile can shift selectivity toward N2.[1]

Q: Can I selectively synthesize the N4 isomer? A: Direct N4-alkylation of the neutral triazole is difficult. However, quaternization is highly selective for N4.

• Strategy: If you need the N4-substituted salt, first alkylate at N1, then treat with a second equivalent of a powerful alkylating agent (e.g., Methyl Iodide). The N4 position in N1-substituted triazoles is the most nucleophilic site.

Module 2: Troubleshooting & Optimization

Q: My conversion is low (<40%). What is killing the reaction? A: The most common culprit is moisture .[2]

• The "NaH Killer": If using Sodium Hydride, even trace water generates NaOH. Hydroxide is often not strong enough to fully deprotonate the triazole (pKa ~10) rapidly in organic solvents, or it competes as a nucleophile.

  • Fix: Use fresh, dry DMF (stored over molecular sieves).

• Leaving Group: If using Alkyl Chlorides, add a catalytic amount of NaI (Finkelstein condition) to generate the more reactive Alkyl Iodide in situ.

Q: I see a new spot on TLC that doesn't move (Baseline). What is it? A: This is likely the Quaternary Ammonium Salt (1,4-dialkyl-1,2,4-triazolium salt).

• Cause: You have excess alkylating agent and high heat.[2]

• Fix: Control stoichiometry strictly (0.95 - 1.05 eq of alkyl halide). Do not use large excesses "just to be safe."

Q: How do I distinguish N1 vs. N2 isomers by NMR? A: Symmetry is your best diagnostic tool.

• N1-Isomer (Asymmetric): The protons at C3 and C5 are chemically distinct. You will see two separate singlets in the aromatic region (unless substituents make them accidentally equivalent).

  • Shift: C5-H is typically more downfield (~8.5 ppm) than C3-H (~8.0 ppm).

• N4-Isomer (Symmetric): If the triazole is unsubstituted at C3/C5, the N4-alkylated product possesses a plane of symmetry. C3-H and C5-H will appear as a single equivalent signal (integrating to 2H).

• N2-Isomer: Also asymmetric, but often distinguishable by NOE (Nuclear Overhauser Effect) experiments if you have substituents on the ring.

Module 3: Visual Workflows

Diagram 1: Reaction Pathways & Selectivity

This diagram illustrates the divergence between thermodynamic N1 product, kinetic N2 product, and the over-alkylation trap at N4.

Caption: Mechanistic divergence in 1,2,4-triazole alkylation. Green path indicates the preferred thermodynamic route.

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow when your yield or purity is suboptimal.

Caption: Step-by-step troubleshooting logic for diagnosing yield and selectivity failures.

Standard Operating Procedure (SOP)

Protocol: General N1-Selective Alkylation of 1,2,4-Triazoles

1. Reagents:

• 1,2,4-Triazole derivative (1.0 equiv)

• Alkyl Halide (1.05 equiv)

• Potassium Carbonate (

  ) (2.0 equiv) or Sodium Hydride (1.2 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (0.5 M concentration)

2. Procedure:

• Setup: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

• Deprotonation: Add the triazole and base to the solvent.

  • If using NaH: Stir at 0°C for 30 mins, then warm to RT for 30 mins (watch for

    evolution).

  • If using

    : Stir at RT for 30 mins.

• Alkylation: Add the Alkyl Halide dropwise.[3]

  • Note: If the reaction is exothermic, cool to 0°C during addition.

• Reaction: Stir at Room Temperature. Monitor by TLC (typically 2-12 hours).

  • Optimization: If slow, heat to 60°C.

• Workup: Quench with water (dissolves inorganic salts). Extract with Ethyl Acetate (3x). Wash organics with Brine (to remove DMF). Dry over

  .

• Purification: Flash Column Chromatography.

  • Eluent: Hexane/Ethyl Acetate (Gradient). N1 isomers are usually less polar than N2 isomers.

References

• Potts, K. T. (1961).[4] The Chemistry of 1,2,4-Triazoles. Chemical Reviews, 61(2), 87–127.

• Kallander, L. S., et al. (2018). Regioselective Synthesis of 1-Substituted 1,2,4-Triazoles. Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). Optimization of N-Alkylation of 1,2,4-Triazoles.

• Joule, J. A., & Mills, K. (2010).[5] Heterocyclic Chemistry (5th Ed.). Wiley. (Authoritative text on tautomerism and ambident nucleophiles).

Sources

• 1. Sci-Hub. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes / Chemistry Central Journal, 2016 [sci-hub.box]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Methyl 1H-1,2,4-triazole-3-carboxylate

CAS: 4928-88-5 | Formula: C4H5N3O2 | Role: Key Ribavirin Intermediate[1]

Impurity Profiling & Diagnostic Logic

Senior Scientist Note: Achieving pharmaceutical-grade purity (>99%) for Methyl 1,2,4-triazole-3-carboxylate requires understanding the "Genealogy of Impurities." Your crude material's impurity profile is dictated entirely by its synthetic history. Do not apply a generic cleanup; diagnose the source first.

The Impurity Genealogy

Depending on whether your material was synthesized via the Traditional Diazo Route or the modern Non-Diazo/Desulfurization Route , your contaminants will differ significantly.

Synthetic Route	Likely Impurities	Diagnostic Sign
Oxidative Desulfurization (Common)	• Sulfur residues• 5-mercapto-1,2,4-triazole-3-carboxylic acid	Yellow/Brown tint; faint sulfur odor.
Esterification of Acid	• 1,2,4-triazole-3-carboxylic acid (Free Acid)• Mineral acid catalysts (H2SO4/HCl)	Low melting point (<195°C); pH < 4 in aqueous slurry.
Diazo-Deamination	• Diazo-tars• Oligomers	Dark coloration; sticky/amorphous texture.

Visual Diagnostic Workflow

Use this logic gate to select the correct purification module.

Caption: Decision matrix for selecting purification steps based on physical state and acidity.

Troubleshooting Guides (Q&A)

Issue A: Persistent Acidity & Low Melting Point

User Report: "My product melts at 188-190°C (Lit. 196-199°C) and the mother liquor is highly acidic."

• Root Cause: Incomplete esterification or hydrolysis. The impurity is likely 1,2,4-triazole-3-carboxylic acid . This free acid disrupts the crystal lattice, lowering the melting point.

• Technical Insight: The ester is amphoteric but the free acid is significantly more acidic (pKa ~3-4) than the triazole ring proton (pKa ~10). We can exploit this pKa difference using a weak base that neutralizes the carboxylic acid without deprotonating the triazole ring or hydrolyzing the ester.

• Solution: Perform a Bicarbonate Slurry Wash (See Protocol 2).

  • Why not NaOH? Strong bases (pH > 12) will hydrolyze the ester back to the acid and may form the water-soluble triazole salt, causing product loss to the aqueous layer [1].

Issue B: Yellow/Brown Discoloration

User Report: "The product is off-white to tan. Recrystallization improves it slightly, but color persists."

• Root Cause: Trace oxidation byproducts or sulfur contaminants (if using the thiosemicarbazide route). These are often non-polar conjugated systems trapped in the crystal lattice.

• Technical Insight: Methanol is the solvent of choice for this compound [2]. However, colored impurities often have higher affinity for carbon than for methanol.

• Solution: Integrated Carbon Treatment.

  • Dissolve crude in boiling Methanol (10-15 volumes).

  • Add Activated Carbon (5-10 wt%).

  • Reflux for 30 mins.

  • Critical Step: Filter hot through a Celite pad. If the solution cools during filtration, the product will crystallize in the filter cake, leading to massive yield loss.

Issue C: Poor Yield during Recrystallization

User Report: "I followed the literature, but my recovery is only 40-50%."

• Root Cause: "Oversolvation." Methyl 1,2,4-triazole-3-carboxylate has a steep solubility curve in methanol. It is very soluble at boiling (64°C) but retains significant solubility even at 20°C [3].

• Solution:

  • Reduce solvent volume.[1][2] Use the "minimum solvent to dissolve at reflux" rule.

  • Cryogenic Finish: You must cool the mother liquor to 0-5°C (ice bath) for at least 2 hours before filtration. This pushes the equilibrium toward precipitation, recovering an additional 15-20% yield.

Standard Operating Protocols (SOPs)

Protocol 1: High-Purity Recrystallization (Methanol)

Target: Removal of general impurities and final polishing.

Reagents: Methanol (HPLC Grade). Equipment: Reflux condenser, magnetic stirrer, ice bath, vacuum filtration setup.

• Dissolution: Charge the crude ester into a flask. Add Methanol (approx. 8-10 mL per gram of crude).

• Reflux: Heat to reflux (65°C) with stirring until all solids dissolve.

  • Note: If solids remain after 15 mins of reflux, they are likely inorganic salts (NaCl/KCl). Filter these off hot before proceeding.

• Crystallization: Remove heat. Allow the flask to cool slowly to room temperature (25°C) over 1 hour.

  • Why? Slow cooling promotes large, pure crystal formation, excluding impurities from the lattice.

• Chill: Transfer flask to an ice bath (0-5°C) and stir for 2 hours.

• Harvest: Filter the white crystals under vacuum.

• Wash: Wash the filter cake with cold Methanol (0°C).

  • Warning: Do not use room temp methanol for washing; you will dissolve your product.

• Drying: Dry in a vacuum oven at 45-50°C for 4 hours.

Expected Yield: 85-90% recovery. Expected MP: 196-199°C [4].[3]

Protocol 2: Bicarbonate Slurry (Acid Removal)

Target: Specific removal of 1,2,4-triazole-3-carboxylic acid.

Context: Use this before recrystallization if the crude is highly acidic.

• Slurry: Suspend the solid crude ester in Saturated Aqueous Sodium Bicarbonate (NaHCO3) (5 mL per gram of solid).

• Agitation: Stir vigorously at room temperature for 30 minutes.

  • Mechanism:[1][4][5] The bicarbonate neutralizes the surface free acid (forming the water-soluble sodium carboxylate), while the ester remains insoluble.

• Filtration: Filter the solid.

• Water Wash: Wash the cake with cold deionized water to remove residual salts.

• Check: Verify the filtrate pH is neutral/basic.

• Proceed: Dry the solid and proceed to Protocol 1 (Recrystallization).

Quantitative Data: Solubility Profile

Data derived from static gravimetric analysis [3]. Use this to optimize solvent volumes.

Solvent	Solubility at 278 K (5°C)	Solubility at 318 K (45°C)	Suitability
Methanol	High (x ~ 0.015)	Very High (x ~ 0.054)	Excellent (Steep curve ideal for recrystallization)
Ethanol	Low	Moderate	Good alternative, but requires higher volumes.
Water	Low	Low	Poor for recrystallization; Good for washing salts.
Ethyl Acetate	Low	Moderate	Useful as an anti-solvent if mixed with Methanol.

References

• BenchChem. (2025).[1][2][6][7][8] Technical Support Center: Methyl-1H-1,2,4-triazole-3-carboxylate Purification. Retrieved from

• ChemicalBook. (2026). Methyl 1,2,4-triazole-3-carboxylate Properties and Synthesis. Retrieved from

• Li, Y., et al. (2022).[9] Measurement and Correlation of Solubility of Methyl 1,2,4-Triazole-3-carboxylate in 14 Pure Solvents from 278.15 to 318.15 K. Journal of Chemical & Engineering Data, 67(5). Retrieved from

• Google Patents. (2015). CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotization method.[10] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 1,2,4-triazole-3-carboxylate | 4928-88-5 [chemicalbook.com]
• 4. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 5. CN103145632B - Preparation method of 1H-1,2,4-triazole-3-methyl formate - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]

Challenges in the scale-up of "Methyl 3H-1,2,4-triazole-5-carboxylate" production

Welcome to the Technical Support Center. As process chemists and drug development professionals scaling up the synthesis of Methyl 3H-1,2,4-triazole-5-carboxylate (interchangeably referred to as Methyl 1H-1,2,4-triazole-3-carboxylate due to rapid annular tautomerism), you are handling a critical intermediate for nucleoside analogues like the broad-spectrum antiviral Ribavirin ()[1].

Scaling this molecule from the bench to the pilot plant presents severe thermodynamic and safety challenges. This guide is engineered to provide you with field-proven, self-validating protocols and mechanistic troubleshooting to ensure high-yield, safe production.

Section 1: Route Selection & Scale-Up Strategy

Historically, industrial synthesis relied on the diazotization of 5-amino-1,2,4-triazole-3-carboxylic acid. However, diazonium salt intermediates are highly explosive in their dry state, severely limiting reactor volumes and causing catastrophic safety bottlenecks ()[2].

Modern scale-up protocols exclusively utilize non-diazotization routes . The most robust and scalable method involves the condensation of thiosemicarbazide with an oxalic acid derivative, followed by oxidative desulfurization and esterification ()[2].

Non-diazotization synthetic workflow for Methyl 3H-1,2,4-triazole-5-carboxylate.

Section 2: Self-Validating Experimental Protocol (10-Liter Scale)

This step-by-step methodology replaces empirical guesswork with a self-validating system, ensuring that each phase of the reaction confirms its own success before you proceed.

Phase 1: Condensation & Cyclization

• Reagent Loading: In a 10 L jacketed reactor, suspend 1.0 kg of thiosemicarbazide in 4.0 L of deionized water.

  • Causality: Water acts as a high-heat-capacity heat sink, effectively dampening the highly exothermic condensation profile ()[2].

• Addition & Heating: Slowly add 1.3 kg of oxalic acid. Heat the mixture to 70–90°C.

• Cyclization: Add 15-25% NaOH solution until the intermediate fully cyclizes into 5-mercapto-1,2,4-triazole-3-carboxylic acid.

• Precipitation & Validation: Cool the reactor to 20°C and adjust the pH to 2.0–5.0 using dilute HCl.

  • Self-Validation Check: The product will precipitate out. If the supernatant remains cloudy after filtration, the pH has not reached the precise isoelectric point of the intermediate. Readjust the pH dropwise until the filtrate is crystal clear.

Phase 2: Oxidative Desulfurization

• Solvent Exchange: Dissolve the wet cake in a mixture of ethyl acetate and acetic acid, cooling the reactor to 0°C ()[1].

• Oxidation: Slowly dose 30%

  while maintaining the internal temperature strictly between 0–5°C.

  • Causality: The oxidation of the mercapto group is autocatalytic. Strict thermal control prevents thermal runaway and the destructive over-oxidation of the triazole ring ()[1].

• Isolation & Validation:

  • Self-Validation Check: Perform a starch-iodide paper test on an aliquot. If the paper turns blue-black, unreacted peroxides remain. Quench with sodium thiosulfate before concentrating under reduced pressure to crystallize the 1H-1,2,4-triazole-3-carboxylic acid.

Phase 3: Esterification

• Reaction: Suspend the acid in 5.0 L of anhydrous methanol saturated with HCl gas (or use catalytic

  ).

• Reflux: Heat to 65°C for 24-48 hours.

  • Causality: Esterification is thermodynamically limited. Anhydrous conditions and a vast molar excess of methanol are required to drive the equilibrium toward the product via Le Chatelier's principle ()[1].

• Workup: Concentrate the solvent via rotary evaporation, cool to induce crystallization, and wash with saturated

  .

Quantitative Process Parameters Summary

Process Phase	Reagents	Optimal Temp	Target pH	Yield Expectation	Critical Control Parameter (CCP)
Condensation	Thiosemicarbazide, Oxalic Acid	70–90°C	2.0–5.0	N/A (One-pot)	Exothermic heat dissipation
Desulfurization	30% or 50%	0–5°C (Peroxide)	N/A	58-60% (Over 2 steps)	Dosing rate to prevent thermal runaway
Esterification	Methanol, HCl gas /	65°C (Reflux)	Neutralize to 7.0	70-89%	Anhydrous conditions (KF < 0.1%)

Section 3: Troubleshooting Guide & FAQs

Logical troubleshooting tree for low product yield during esterification.

Q1: Why does the yield of the esterification step drop significantly when moving from a 1L flask to a 50L reactor? A1: This is a classic thermodynamic equilibrium issue. In a 1L flask, maintaining anhydrous conditions is trivial. At 50L, ambient moisture ingress and the water generated by the esterification itself accumulate, pushing the equilibrium backward ()[1]. Resolution: Implement a continuous water removal system (e.g., a Dean-Stark trap with a co-solvent) or add a chemical water scavenger like trimethyl orthoformate. Ensure the methanol is strictly anhydrous (Karl Fischer titration < 0.05%).

Q2: During the desulfurization step using nitric acid, the reactor pressure spikes and orange gas is emitted. How do we control this? A2: The desulfurization of the mercapto group using nitric acid (40%-69% concentration) generates

gas and is highly exothermic ()[2]. The pressure spike is caused by the rapid evolution of gases. Resolution: Shift from batch addition to a continuous, mass-flow-controlled dosing of nitric acid at 60°C. Ensure the reactor is equipped with a high-capacity overhead condenser and a caustic scrubber to neutralize the fumes.

Q3: NMR analysis of our scaled-up batch shows multiple peaks in the aromatic region, suggesting impurities. Is this a failed batch? A3: Not necessarily. 1,2,4-triazoles undergo rapid annular tautomerism in solution, meaning the proton rapidly shifts between the 1H, 2H, and 4H positions ()[1]. This can result in broadened or split NMR signals at room temperature. Resolution: Run a variable-temperature NMR (VT-NMR) at elevated temperatures (e.g., 60°C in DMSO-

). If the multiple peaks coalesce into a single sharp singlet (around 8.74 ppm), the "impurities" are merely tautomers.

Q4: We are attempting to couple this intermediate to a ribofuranose derivative for Ribavirin synthesis. The reaction fails under standard thermal conditions. Why? A4: The direct fusion of methyl 1,2,4-triazole-3-carboxylate with acetylated ribofuranose requires potent acid catalysis to activate the anomeric carbon. Resolution: Utilize a catalytic amount of triflic acid (1 mol%) in methyl acetate at 120–130°C under vacuum to drive off acetic acid and force the glycosylation ()[3].

Section 4: Scale-Up Safety & Hazard Mitigation

Handling triazole derivatives at an industrial scale introduces severe physical and chemical hazards. Below is a summarized safety matrix for the process.

Hazard Category	Chemical Agent	Risk Description	Engineering Control / Mitigation
Explosion	Diazonium Salts	Highly explosive in dry state.	Eliminate via non-diazotization routes (e.g., Thiosemicarbazide route) ()[2].
Dust Explosion	1,2,4-Triazole powder	Finely dispersed particles form explosive mixtures in air ()[4].	Use closed-system transfers; install dust explosion-proof electrical equipment ()[4].
Toxicity	, HCN,	Toxic fumes released upon thermal decomposition (>170°C) ()[4].	Implement robust local exhaust ventilation and caustic scrubbers ()[4].
Reproductive	1,2,4-Triazole derivatives	Suspected of damaging fertility or the unborn child ()[5].	Mandate particulate filter respirators (N95/P3) and full PPE during powder handling ().

References

• ACS Publications. Synthesis of Methyl 1-(2,3,5-Tri-O-acetyl-β-l-ribofuranosyl)-1,2,4-triazole-3-carboxylate from l-Ribose: From a Laboratory Procedure to a Manufacturing Process. Organic Process Research & Development. Available at:[Link]

• Google Patents.CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method.

• International Labour Organization (ILO). ICSC 0682 - 1,2,4-TRIAZOLE. International Chemical Safety Cards. Available at:[Link]

• Suvchem Laboratory Chemicals. 1,2,4 TRIAZOLE (FOR SYNTHESIS) Safety Data Sheet. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN105037284A - Novel method for synthesis of methyl 1,2,4-triazole-3-carboxylate through non-diazotiation method - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ICSC 0682 - 1,2,4-TRIAZOLE [chemicalsafety.ilo.org]
• 5. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]

Column chromatography techniques for purifying triazole derivatives

Technical Support Center: Purification of Triazole Derivatives

Mission Statement: This guide addresses the unique chromatographic challenges posed by 1,2,3- and 1,2,4-triazole derivatives. Due to their nitrogen-rich heterocyclic nature, these compounds often exhibit high polarity, basicity, and metal-coordination capability (specifically in CuAAC "Click" chemistry), leading to common purification defects like peak tailing, irreversible adsorption, and metal contamination.

Module 1: Stationary Phase & Column Preparation

Q: I am using standard silica gel (60 Å), but my triazole product streaks badly and elutes over 20+ fractions. Is my column overloaded?

A: It is likely not an overloading issue but a silanol interaction issue. Triazoles are Lewis bases. The surface of standard silica gel is slightly acidic (pH ~5) due to free silanol (Si-OH) groups. The basic nitrogen atoms in the triazole ring hydrogen-bond strongly with these silanols, causing "tailing" (streaking).[1]

The Fix:

• Pre-buffer the Silica: Slurry pack your column using your starting mobile phase containing 1% Triethylamine (TEA) or 1% Ammonium Hydroxide . This neutralizes the acidic sites before your compound touches them.

• Switch Stationary Phases: If streaking persists, switch to Neutral Alumina (Grade III) or Amine-functionalized Silica . These phases lack the acidic protons that cause retention dragging.

Q: My compound is insoluble in the mobile phase (Hexane/EtOAc). How do I load it?

A: Triazoles often have poor solubility in non-polar solvents. Liquid loading with a strong solvent (like pure DCM or MeOH) often causes "band broadening" because the solvent carries the compound down the column before the gradient starts.

The Protocol: Dry Loading

• Dissolve crude triazole in a minimal amount of MeOH or DCM.

• Add dry silica gel (ratio: 1g silica per 1g crude).

• Rotary evaporate until a free-flowing powder remains.

• Pour this powder on top of your pre-packed column and add a layer of sand.

• Result: This ensures the compound starts as a tight band, improving resolution.

Module 2: Mobile Phase Optimization

Q: What solvent system is best for highly polar triazoles?

A: Standard Hexane/Ethyl Acetate is often too weak.

• Standard Polarity: DCM / MeOH (95:5 to 90:10).

• High Polarity: DCM / MeOH / NH₄OH (90:10:1).

• Alternative: Acetone / Hexane (often provides better selectivity for regioisomers than EtOAc).

Q: How do I separate the 1,4-isomer from the 1,5-isomer (Regioisomers)?

A: These isomers often have very similar Rf values.

• Flatten the Gradient: Instead of a steep gradient (0%

  100%), use an isocratic hold. If the compounds elute at 40% EtOAc, run the column at 35% EtOAc isocratic for 10 column volumes.

• Temperature Control: Lowering the column temperature (if using an automated flash system) can sharpen peaks and improve separation factors (

  ).

Data: Solvent Strength & Modifiers

Solvent System	Polarity	Modifier Recommendation	Best Use Case
Hexane / EtOAc	Low-Med	1% TEA	Lipophilic triazoles
DCM / MeOH	High	1% NH₄OH or TEA	Polar / Water-soluble triazoles
Toluene / Acetone	Med	None	Separating closely eluting isomers
Water / Acetonitrile	Very High	0.1% Formic Acid	Reverse Phase (C18) for salts

Module 3: The "Click" Chemistry Cleanup (Copper Removal)

Q: My product is a 1,2,3-triazole from a CuAAC reaction. The column fractions are green/blue.[2][3] How do I remove the copper?

A: Copper ions coordinate to the triazole nitrogens, making them lipophilic enough to travel through silica. You must break this coordination before or during chromatography.

The Workflow: Do not rely on silica alone to trap copper. Use this chelation protocol:

• The EDTA Wash (Pre-Column):

  • Dilute reaction mixture with EtOAc or DCM.

  • Wash organic layer 3x with 0.5 M EDTA (pH 8) or saturated NH₄Cl .

  • Sign: The aqueous layer will turn blue (stripping Cu).[3] The organic layer should become colorless.

• Solid Phase Scavenging (If color persists):

  • Add CupriSorb™ or Chelex® resin to the organic solution.

  • Stir for 30 mins. Filter.

• The "Doping" Trick (On-Column):

  • If you cannot do an aqueous wash, add 1-2% TEA to your mobile phase. The amine competes with the triazole for the copper, often causing the copper to stick to the silica baseline while the product elutes.

Module 4: Visual Troubleshooting Workflows

Diagram 1: The Tailing/Streaking Logic Tree

Use this logic to diagnose poor peak shape.

Caption: Decision matrix for diagnosing and fixing peak tailing in triazole purification.

Diagram 2: Copper Removal Workflow (Click Chemistry)

Follow this path to ensure metal-free products.

Caption: Step-by-step protocol for removing paramagnetic copper residues prior to chromatography.

References

• Gawande, M. B., et al. (2013). "Cu and Cu-Based Nanoparticles: Synthesis and Applications in Catalysis." Chemical Reviews, 116(6), 3722–3811. Link

• Teledyne ISCO. (2022). "Flash Chromatography Guide: Purification of Nitrogen Heterocycles." Teledyne ISCO Application Notes. Link

• Bock, V. D., Hiemstra, H., & van Maarseveen, J. H. (2006). "CuI-Catalyzed Alkyne–Azide 'Click' Cycloadditions from a Mechanistic and Synthetic Perspective." European Journal of Organic Chemistry, 2006(1), 51–68. Link

• Still, W. C., Kahn, M., & Mitra, A. (1978). "Rapid chromatographic technique for preparative separations with moderate resolution." The Journal of Organic Chemistry, 43(14), 2923–2925. Link

• Chan, T. R., et al. (2004). "Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis." Organic Letters, 6(17), 2853–2855. (Reference for Cu-coordination issues). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative analysis of different synthesis routes for 1,2,4-triazoles

The 1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural core of widely prescribed therapeutics ranging from azole antifungals (e.g., fluconazole) to aromatase inhibitors for breast cancer (e.g., letrozole). Because the biological efficacy of these molecules is highly dependent on their substitution patterns, selecting the optimal synthetic route is a critical decision in drug development.

As a Senior Application Scientist, I have evaluated the classical methodologies against modern green-chemistry innovations. This guide provides an objective, data-driven comparison of the primary synthesis routes for 1,2,4-triazoles, detailing the mechanistic causality behind each protocol to help you optimize yield, regioselectivity, and scalability in your workflows.

Mechanistic Evaluation of Synthesis Routes

The Pellizzari Reaction: Simplicity vs. Thermodynamic Cost

Discovered in 1911, the [1] constructs the 1,2,4-triazole core through the condensation of an amide and an acylhydrazide.

• The Mechanism: The reaction initiates with the nucleophilic attack of the terminal nitrogen of the acylhydrazide onto the carbonyl carbon of the amide. This is followed by a dehydration step, intramolecular cyclization, and a final dehydration to yield the aromatic ring.

• The Bottleneck: While mechanistically straightforward, the conventional Pellizzari reaction is thermodynamically demanding. It requires harsh conditions (neat heating at >150 °C) and prolonged reaction times. Furthermore, when synthesizing unsymmetrical triazoles, the reaction suffers from poor regioselectivity, often resulting in complex isomeric mixtures due to transamination side-reactions.

The Einhorn-Brunner Reaction: Regioselective Precision

For unsymmetrical 1,2,4-triazoles, the [2] is the classical method of choice. It involves the acid-catalyzed condensation of an imide (diacylamine) with an alkyl or aryl hydrazine.

• The Mechanism: The addition of a weak acid protonates the imide, making it highly susceptible to nucleophilic attack by the hydrazine. Following a 1,5-proton shift and ring closure, the system dehydrates to form the triazole.

• The Advantage: This route is highly regioselective. The regiochemical outcome is dictated by the electronic properties of the imide's acyl groups; the hydrazine preferentially attacks the more electrophilic carbonyl carbon. Consequently, the acyl group derived from the stronger carboxylic acid will reliably occupy the 3-position of the final triazole ring.

Modern Innovations: Microwave-Assisted & [3+2] Cycloadditions

To overcome the limitations of classical heating, [3] has revolutionized triazole generation. By providing rapid, volumetric heating, microwave irradiation bypasses the prolonged thermal exposure that causes product degradation in the Pellizzari route. Alternatively, modern [4] (e.g., reacting diazonium salts with isocyanides) offer near-perfect regiocontrol for 1,5-disubstituted triazoles under mild conditions, aligning with green chemistry principles.

Strategic Decision Workflow

Use the following logical matrix to determine the most appropriate synthetic route based on your target molecule's substitution pattern and your laboratory's infrastructure.

Decision matrix for selecting 1,2,4-triazole synthesis routes based on substitution patterns.

Quantitative Performance Comparison

The following table summarizes the operational parameters and performance metrics of each synthetic route, aggregated from recent optimization studies.

Synthesis Route	Typical Reactants	Catalyst / Conditions	Average Yield	Reaction Time	Regioselectivity	Green Chemistry Profile
Classical Pellizzari	Amide + Acylhydrazide	Neat, 150–250 °C	40% – 60%	3 – 12 hours	Poor (Isomeric mixtures)	Low (High energy demand)
Microwave Pellizzari	Amide + Acylhydrazide	Microwave, 150 °C	80% – 95%	5 – 15 mins	Moderate	High (Energy efficient)
Einhorn-Brunner	Imide + Hydrazine	Weak Acid, Reflux	65% – 85%	2 – 6 hours	High (Acidity-driven)	Moderate (Solvent dependent)
[3+2] Cycloaddition	Diazonium Salt + Isocyanide	Cu(I) or Ag(I), 80 °C	75% – 90%	1 – 4 hours	Excellent	Moderate (Metal waste)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols have been designed as self-validating systems. Every step includes the underlying chemical causality, allowing researchers to troubleshoot and adapt the methodology dynamically.

Protocol A: Microwave-Assisted Pellizzari Synthesis (Symmetrical Triazoles)

Target: 3,5-Diphenyl-1,2,4-triazole

• Reactant Preparation: In a 20 mL microwave-safe reaction vessel, combine equimolar amounts of benzamide (10 mmol) and benzoylhydrazide (10 mmol).

  • Causality: Strict equimolar stoichiometry prevents the accumulation of unreacted starting materials, which share similar polarity with the product and complicate downstream chromatographic purification.

• Solvent Optimization: Add 2 mL of absolute ethanol (or proceed under solvent-free conditions if the solids mix well).

  • Causality: Minimal solvent conditions maximize the concentration of reactive species. This dramatically increases the collision frequency under microwave irradiation, driving the equilibrium toward the product.

• Microwave Irradiation: Seal the vessel and irradiate at 150 °C for 5 to 10 minutes.

  • Causality: Rapid, volumetric microwave heating provides the high activation energy required for cyclization instantly. By strictly limiting the reaction time to under 10 minutes, you prevent the transamination and thermal degradation side-reactions that typically plague conventional high-temperature Pellizzari reactions.

• Work-up and Isolation: Allow the vessel to cool to room temperature. Triturate the resulting crude solid with 20 mL of ice-cold distilled water. Filter and dry under a vacuum.

  • Causality: Water efficiently dissolves and removes any unreacted polar starting materials (amides/hydrazides), leaving the more hydrophobic 1,2,4-triazole product behind as a high-purity precipitate.

Protocol B: Einhorn-Brunner Synthesis (Unsymmetrical Triazoles)

Target: 1,5-Disubstituted-1,2,4-triazoles

• Imide Activation: Dissolve the unsymmetrical imide (e.g., N-formylbenzamide, 10 mmol) in 15 mL of ethanol. Add a catalytic amount (0.5 mL) of glacial acetic acid.

  • Causality: The weak acid selectively protonates the more electrophilic carbonyl oxygen of the imide. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the carbon, priming it for nucleophilic attack and establishing the foundation for the reaction's regioselectivity.

• Controlled Hydrazine Addition: Slowly add the substituted hydrazine (11 mmol, 1.1 eq) dropwise to the stirring solution at room temperature.

  • Causality: The initial nucleophilic attack is highly exothermic. Dropwise addition controls the thermal spike, preventing the hydrazine from attacking both carbonyls indiscriminately, which would form unwanted bis-hydrazone byproducts.

• Cyclization via Reflux: Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 4 to 6 hours. Monitor via TLC until the imide is consumed.

  • Causality: Sustained thermal energy is required to drive the 1,5-proton shift and the subsequent intramolecular cyclization. The continuous reflux safely pushes the thermodynamically favorable elimination of water, locking the molecule into the stable aromatic triazole ring.

• Precipitation: Pour the hot reaction mixture directly into a beaker containing 150 mL of vigorously stirred ice-cold water. Collect the precipitate via vacuum filtration.

  • Causality: The sudden drop in temperature combined with the shift in solvent polarity drastically reduces the solubility of the triazole. This forces rapid crystallization, yielding a highly pure solid while leaving acid catalysts and trace impurities dissolved in the aqueous phase.

References

• Pellizzari reaction Wikipedia, The Free Encyclopedia URL:[Link]

• Einhorn–Brunner reaction Wikipedia, The Free Encyclopedia URL:[Link]

• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods RSC Advances URL:[Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review Frontiers in Chemistry URL:[Link]

A Senior Application Scientist's Guide to the Spectroscopic Comparison of 1,2,4-Triazole Tautomers

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a multitude of compounds with diverse biological activities, including well-known antifungal agents and antiviral drugs.[1][2] A critical, yet often overlooked, aspect of its chemistry is the phenomenon of prototropic tautomerism. Unsubstituted 1,2,4-triazole primarily exists as two distinct tautomers: the asymmetric 1H-1,2,4-triazole and the symmetric 4H-1,2,4-triazole. This tautomeric equilibrium is not merely an academic curiosity; it profoundly influences the molecule's physicochemical properties, including its hydrogen bonding capabilities, polarity, and, crucially, its interaction with biological targets.

For professionals engaged in the synthesis, characterization, and application of novel triazole derivatives, the ability to unambiguously identify the predominant tautomeric form is paramount for structural elucidation and ensuring compound integrity. This guide provides a comprehensive, data-driven comparison of the key spectroscopic techniques used to differentiate these isomers, moving beyond a simple listing of data to explain the causal relationships behind the observed spectral differences.

The Challenge: Differentiating Tautomers in Equilibrium

1,2,4-triazole (C₂H₃N₃, Molecular Weight: 69.07 g/mol ) can exist in three potential tautomeric forms, though the 1H- and 4H- forms are the most significant.[3][4][5][6][7] The equilibrium between these forms can be influenced by factors such as the physical state (solid vs. solution), solvent polarity, and the electronic nature of any substituents.[8][9] Microwave spectroscopy studies have shown that in the vapor phase, the unsymmetrical 1H-tautomer is predominant.[10] However, in solution and in the solid state, a mixture or a different predominant form may be present, necessitating robust analytical methods for characterization.

Caption: Prototropic tautomerism in 1,2,4-triazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is unequivocally the most powerful and definitive technique for distinguishing between the 1H- and 4H-tautomers of 1,2,4-triazole. The method's sensitivity to the local electronic environment of each nucleus provides a clear and unambiguous fingerprint based on molecular symmetry.

Expertise & Causality:

The core principle differentiating the tautomers via NMR is symmetry. The 4H-tautomer possesses a C₂ᵥ symmetry axis, rendering the two carbon atoms (C3 and C5) and their attached protons chemically and magnetically equivalent. In contrast, the 1H-tautomer is asymmetric, meaning C3 and C5, and their respective protons, are in distinct chemical environments and will therefore resonate at different frequencies.

¹H NMR Spectroscopy

• 4H-1,2,4-Triazole (Symmetric): Will exhibit a single, sharp singlet in the aromatic region, integrating to two protons.

• 1H-1,2,4-Triazole (Asymmetric): Will display two distinct signals in the aromatic region, each integrating to one proton. These signals will typically appear as singlets unless coupling to other nuclei is resolved. The N-H proton signal is often broad and its chemical shift is highly dependent on solvent, concentration, and temperature.[11] Adding a drop of D₂O will cause the N-H signal to disappear due to proton exchange, a classic technique for confirming its assignment.[11]

¹³C NMR Spectroscopy

• 4H-1,2,4-Triazole (Symmetric): The proton-decoupled spectrum will show only one signal for the two equivalent carbons (C3 and C5).

• 1H-1,2,4-Triazole (Asymmetric): The spectrum will show two separate signals for the non-equivalent C3 and C5 carbons.[11]

Comparative NMR Data Summary

Technique	Tautomer	Nucleus	Expected Chemical Shift (δ, ppm)	Key Feature
¹H NMR	1H-1,2,4-Triazole	C3-H / C5-H	~8.0 - 9.5 (two distinct signals)[11]	Two signals for ring protons
N1-H	Highly variable, broad singlet[11]	Disappears on D₂O exchange
4H-1,2,4-Triazole	C3-H & C5-H	~8.5 - 9.0 (one signal)	One signal for ring protons
N4-H	Highly variable, broad singlet	Disappears on D₂O exchange
¹³C NMR	1H-1,2,4-Triazole	C3 / C5	~140 - 155 (two signals)[11][12]	Two signals for ring carbons
4H-1,2,4-Triazole	C3 & C5	~145 (one signal)	One signal for ring carbons

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the triazole sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or CD₃OD) in a standard 5 mm NMR tube.[13][14] DMSO-d₆ is often preferred as it can solubilize a wide range of compounds and allows for the observation of exchangeable N-H protons.

• Instrument Setup: Use a 400 MHz or higher field spectrometer. Tune and shim the instrument for optimal resolution and lineshape.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set a spectral width of approximately 16 ppm, centered around 8 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2-5 seconds.

  • Co-add 16-64 scans for a good signal-to-noise ratio.

• D₂O Exchange (Confirmation): Add one drop of D₂O to the NMR tube, shake gently, and re-acquire the ¹H spectrum. The N-H signal should significantly diminish or disappear.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of approximately 200 ppm, centered around 100 ppm.

  • Use a standard pulse program (e.g., zgpg30) with a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Co-add a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio, as ¹³C is much less sensitive than ¹H.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard like TMS.

Caption: Standard workflow for NMR-based tautomer identification.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Supporting Role

FTIR spectroscopy provides valuable, albeit less definitive, information by probing the vibrational modes of the molecule. The key differences arise from the position of the N-H bond and the overall symmetry, which influences the allowed vibrational transitions.

Expertise & Causality:

The N-H stretching vibration is a primary diagnostic tool. In the 1H-tautomer, the proton is on a nitrogen atom adjacent to another nitrogen, whereas in the 4H-tautomer, it is positioned between two carbon atoms. This difference in bonding environment leads to distinct N-H stretching and bending frequencies. Furthermore, the higher symmetry of the 4H-tautomer can lead to fewer observable bands in the fingerprint region (below 1500 cm⁻¹) compared to the less symmetric 1H-tautomer.

Comparative FTIR Data Summary

Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Comments
N-H stretch	3100 - 3450	Often broad. Position and shape differ between tautomers.[2][15]
C-H aromatic stretch	3030 - 3100	Typically sharp peaks.[1][15]
C=N / N=N stretch	1500 - 1560	Ring stretching modes, sensitive to tautomeric form.[1][15]
Fingerprint Region	< 1500	Complex pattern of C-N stretching and ring bending modes. The pattern is unique to each tautomer.

Note: Solid-state spectra (e.g., KBr pellet) can be complicated by intermolecular hydrogen bonding, which may broaden peaks and shift frequencies.

Experimental Protocol: FTIR Analysis (KBr Pellet)

• Sample Preparation: Grind 1-2 mg of the triazole sample with ~200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent disc.

• Background Collection: Place the empty sample holder in the FTIR spectrometer and run a background scan to account for atmospheric CO₂ and H₂O.

• Sample Analysis: Place the KBr pellet in the sample holder and acquire the spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• Data Processing: Perform baseline correction and peak picking on the resulting spectrum.

Caption: General workflow for mass spectrometry analysis.

UV-Visible (UV-Vis) Spectroscopy: Context-Dependent Insights

UV-Vis spectroscopy probes the electronic transitions within the molecule. The position of the maximum absorbance (λmax) is sensitive to the electronic structure, which is affected by tautomerism. [1]

Expertise & Causality:

The triazole ring contains both σ bonds, π bonds, and non-bonding electrons (on the nitrogen atoms), allowing for π→π* and n→π* transitions. The energy of these transitions, and thus the λmax, is influenced by the conjugation within the ring system. The different arrangements of double bonds and lone pairs in the 1H- and 4H-tautomers can lead to different absorption spectra. Furthermore, these spectra are highly sensitive to solvent polarity and pH, as the solvent can stabilize one tautomer over the other. [1][8]While useful for studying tautomeric equilibria under different conditions, it is not a primary tool for unambiguous identification of a single sample without extensive comparative studies with known standards. [9][16]

Comparative UV-Vis Data

Tautomer/Condition	λmax (nm)	Solvent
1,2,4-Triazole Derivatives	~200 - 225	Methanol [9][17]
3-Amino-1,2,4-triazole	~200	Acetonitrile, Methanol, Water [18]

Note: Data for the unsubstituted parent triazole is sparse; values are often reported for substituted derivatives. The λmax is highly dependent on the specific derivative and solvent conditions. [8]

Integrated Strategy and Conclusion

For the drug development professional or synthetic chemist, an efficient and logical workflow is critical. While each spectroscopic technique provides a piece of the puzzle, they are most powerful when used in a complementary fashion.

Caption: Integrated workflow for unambiguous tautomer identification.

References

• NIST. (n.d.). 1H-1,2,4-Triazole. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• NIST. (n.d.). 1H-1,2,4-Triazole. NIST Chemistry WebBook. Retrieved from [Link]

• ConnectSci. (n.d.). Mass Spectra of 1,2,4-Triazoles: A Novel Skeletal Rearrangement. Retrieved from [Link]

• Ikizler, A. A., Ikizler, A., Erdoğan, Y., & Serdar, M. (1991). Mass Spectra of Some 1,2,4-Triazoles. Spectroscopy Letters, 24(3), 333-341. Retrieved from [Link]

• NIST. (n.d.). 1H-1,2,4-Triazole. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1H-1,2,4-Triazole. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1H-1,2,4-Triazole. NIST Chemistry WebBook. Retrieved from [Link]

• Bolton, K., Brown, R. D., Burden, F. R., & Mishra, A. (1971). The microwave spectrum and dipole moment of 1,2,4-triazole: identification of tautomer in vapour phase. Journal of the Chemical Society D: Chemical Communications, (16), 873-874. Retrieved from [Link]

• Kubota, S., & Uda, M. (1975). 1, 2, 4-Triazoles. IV. Tautomerism of 3, 5-Disubstituted 1, 2, 4-Triazoles. Chemical and Pharmaceutical Bulletin, 23(5), 955-962. Retrieved from [Link]

• Sokovytyi, O. V., et al. (2016). Origin of Substituent Effect on Tautomeric Behavior of 1,2,4-Triazole Derivatives: Combined Spectroscopic and Theoretical Study. The Journal of Physical Chemistry A, 120(50), 9969-9977. Retrieved from [Link]

• ProQuest. (n.d.). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Retrieved from [Link]

• Blackman, A. J., & Bowie, J. H. (1973). Mass spectra of 1,2,4-triazoles—II: Alkyl 1,2,4-triazoles. Organic Mass Spectrometry, 7(1), 57-66. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Retrieved from [Link]

• Al-Obaidi, A. S. M., et al. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(3), 2078. Retrieved from [Link]

• Current issues in pharmacy and medicine: science and practice. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Retrieved from [Link]

• ResearchGate. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Retrieved from [Link]

• Zhao, L., et al. (2018). UV–Vis, Fluorescence, and Resonance Raman Spectroscopic and Density Functional Theoretical Studies on 3-Amino-1,2,4-triazole: Microsolvation and Solvent-Dependent Nonadiabatic Excited State Decay in Solution. The Journal of Physical Chemistry A, 122(43), 8551-8561. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental UV/vis spectrum in methanol and SMD/PBE1PBE/STO##-3Gel computed spectra and Boltzmann weighted sum spectra for compounds 1–6. Retrieved from [Link]

• Farmacia Journal. (2016). 1,2,4-TRIAZOLES AS INTERMEDIATES FOR THE SYNTHESIS OF HYBRID MOLECULES. Retrieved from [Link]

• IJRPC. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. Retrieved from [Link]

• Scribd. (2016). Origin of Substituent Effects on Triazole Tautomerism. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated 1,2,4-triazole. Retrieved from [Link]

• UTAR Institutional Repository. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES. Retrieved from [Link]

• PharmaInfo. (n.d.). Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. Retrieved from [Link]

• MDPI. (2022). Structural and Spectroscopic Properties of Isoconazole and Bifonazole—Experimental and Theoretical Studies. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (n.d.). DETERMINATION OF AZOLE ANTIFUNGAL MEDICINES USING ZERO-ORDER AND DERIVATIVE UV SPECTROPHOTOMETRY. Retrieved from [Link]

• SpectraBase. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2008). Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives. Retrieved from [Link]

• MDPI. (2024). Potent Antimicrobial Azoles: Synthesis, In Vitro and In Silico Study. Retrieved from [Link]

• PMC. (n.d.). Chiral Fluorescent Antifungal Azole Probes Detect Resistance, Uptake Dynamics, and Subcellular Distribution in Candida Species. Retrieved from [Link]

• SciSpace. (2016). Metal Complex Derivatives of Azole: a Study on Their Synthesis, Characterization, and Antibacterial and Antifungal Activities. Retrieved from [Link]

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A Comparative Guide to the Quantitative Analysis of Methyl 3H-1,2,4-triazole-5-carboxylate by High-Performance Liquid Chromatography

This guide provides a comprehensive comparison of methodologies for the quantitative analysis of Methyl 3H-1,2,4-triazole-5-carboxylate, a key heterocyclic compound with significant applications in pharmaceutical and agrochemical research.[1][2][3] As a Senior Application Scientist, the following content is structured to deliver not just procedural steps, but a deep-dive into the rationale behind the analytical choices, ensuring a blend of technical accuracy and field-tested insights. The methodologies presented are designed to be self-validating systems, grounded in authoritative standards from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[4][5][6][7][8]

Introduction to the Analyte and the Importance of its Quantification

Methyl 3H-1,2,4-triazole-5-carboxylate is a member of the triazole family, a class of nitrogen-containing heterocyclic compounds.[3][9] The triazole ring is a critical pharmacophore in many active pharmaceutical ingredients (APIs), particularly in antifungal agents.[1][10] Accurate and precise quantification of this compound is paramount for ensuring the quality, safety, and efficacy of pharmaceutical products, as well as for monitoring its presence in various environmental and biological matrices. High-Performance Liquid Chromatography (HPLC) stands as a powerful and versatile technique for this purpose due to its high resolution, sensitivity, and adaptability for a wide range of analytes.[1][5]

Primary Recommended Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

For the routine quantitative analysis of Methyl 3H-1,2,4-triazole-5-carboxylate, a reversed-phase HPLC method with UV detection is the primary recommendation. This approach offers a balance of robustness, cost-effectiveness, and widespread availability in analytical laboratories.

Rationale for Method Selection

The selection of a C18 stationary phase is based on its versatility and proven efficacy in retaining and separating a broad range of moderately polar to non-polar compounds. Given the polar nature of the triazole ring and the presence of the ester functional group, a C18 column provides sufficient hydrophobic interaction for retention when used with a highly aqueous mobile phase.

The mobile phase, a simple isocratic mixture of phosphate buffer and acetonitrile, is chosen for its buffering capacity, which ensures pH stability and, consequently, reproducible retention times. The acetonitrile acts as the organic modifier, allowing for the fine-tuning of the analyte's retention. The detection wavelength is selected based on the UV absorbance maximum of the triazole ring, which typically falls in the low UV region, providing good sensitivity.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the quantitative analysis of Methyl 3H-1,2,4-triazole-5-carboxylate by RP-HPLC-UV.

Caption: General experimental workflow for the HPLC analysis of Methyl 3H-1,2,4-triazole-5-carboxylate.

Comparative Analysis: RP-HPLC-UV vs. Hydrophilic Interaction Liquid Chromatography (HILIC)

While RP-HPLC is the workhorse for many pharmaceutical analyses, for highly polar compounds like Methyl 3H-1,2,4-triazole-5-carboxylate, Hydrophilic Interaction Liquid Chromatography (HILIC) presents a viable and often advantageous alternative.[1]

Mechanistic Differences

• Reversed-Phase HPLC (RP-HPLC): Separation is based on hydrophobic interactions. The stationary phase is non-polar (e.g., C18), and the mobile phase is relatively polar. Less polar analytes are retained longer.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase (e.g., bare silica, or bonded phases with polar functional groups) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile, and a small amount of aqueous buffer. A stagnant, water-enriched layer forms on the surface of the stationary phase, and polar analytes partition into this layer, leading to their retention.

Performance Comparison

The following table summarizes the key performance differences between RP-HPLC-UV and HILIC for the analysis of Methyl 3H-1,2,4-triazole-5-carboxylate.

Parameter	Reversed-Phase HPLC (RP-HPLC)	Hydrophilic Interaction Liquid Chromatography (HILIC)	Rationale & Insights
Retention of Polar Analytes	Weak retention, often requiring highly aqueous mobile phases.	Strong retention of polar analytes.	For very polar compounds, HILIC can provide better retention and resolution from the void volume.
Mobile Phase Composition	High percentage of aqueous buffer, lower organic content.	High percentage of organic solvent (e.g., >80% acetonitrile), lower aqueous content.	HILIC's high organic mobile phase can be advantageous for MS detection due to more efficient solvent desolvation and ionization.
Sensitivity (with MS)	Can be lower due to ion suppression from high aqueous content and buffer salts.	Generally higher sensitivity with MS detection.	The volatile, high-organic mobile phase in HILIC enhances analyte signal in the mass spectrometer.
Column Equilibration	Typically fast and straightforward.	Can be slower, requiring longer equilibration times to establish the aqueous layer on the stationary phase.	Careful attention to equilibration is crucial for reproducible results in HILIC.
Robustness	Generally considered very robust and reproducible.	Can be more sensitive to small changes in mobile phase composition, especially the water content.	Method development in HILIC requires careful optimization to ensure robustness.

Logical Framework for Method Selection

The choice between RP-HPLC and HILIC depends on the specific analytical requirements. The following diagram provides a logical framework for selecting the appropriate chromatographic mode.

Caption: Logic diagram for selecting the appropriate HPLC method based on analytical needs.

Detailed Experimental Protocol: RP-HPLC-UV Method

This protocol is a representative method and should be validated according to ICH guidelines before routine use.[5][6][7]

Materials and Reagents

• Methyl 3H-1,2,4-triazole-5-carboxylate reference standard

• Acetonitrile (HPLC grade)

• Potassium phosphate monobasic (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

Instrumentation

• HPLC system with a pump, autosampler, column oven, and UV detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

Chromatographic Conditions

Parameter	Condition
Mobile Phase	20 mM Potassium Phosphate buffer (pH adjusted to 3.0 with phosphoric acid) : Acetonitrile (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	10 minutes

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Methyl 3H-1,2,4-triazole-5-carboxylate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of at least five working standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the analyte in the samples.

• Sample Solution: Accurately weigh a quantity of the sample expected to contain about 25 mg of the analyte into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

System Suitability

Before sample analysis, perform system suitability tests as per USP <621> to ensure the chromatographic system is performing adequately.[4][11] Key parameters include:

• Tailing Factor (Asymmetry Factor): Should be between 0.8 and 1.5.

• Theoretical Plates (N): Should be greater than 2000.

• Relative Standard Deviation (RSD) of replicate injections: Should be not more than 2.0%.

Data Analysis and Quantification

Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions. Perform a linear regression analysis on the calibration curve. The concentration of Methyl 3H-1,2,4-triazole-5-carboxylate in the sample is determined using the regression equation.

Conclusion

The quantitative analysis of Methyl 3H-1,2,4-triazole-5-carboxylate can be reliably achieved using a well-validated RP-HPLC-UV method. This approach offers robustness, simplicity, and is suitable for most quality control applications. For scenarios requiring enhanced retention of this polar analyte or higher sensitivity through mass spectrometric detection, HILIC presents a powerful alternative. The choice of method should be guided by the specific analytical objectives, available instrumentation, and the need for method validation in accordance with regulatory guidelines.

References

• LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. Waters Corporation. [Link]

• USP 621 Changes - Element Lab Solutions. Element Lab Solutions. [Link]

• Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Waters Corporation. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent Technologies. [Link]

• Development of HPLC method for quantitative determination of new perspective APhI with anti-ulcer activity of trіаzоprazol. ScienceRise: Pharmaceutical Science. [Link]

• Simultaneous Analysis of Triazole Fungicides by HPLC-DAD. SCION Instruments. [Link]

• A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. Journal of Applied Pharmaceutical Science. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Computational Modeling of Triazole Derivatives: QSAR, Docking, and AI Perspective. Iraqi Journal of Bioscience and Biomedical Research. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). [Link]

• Computational assessment of the reactivity and pharmaceutical potential of novel triazole derivatives: An approach combining DFT calculations, molecular dynamics simulations, and molecular docking. Arabian Journal of Chemistry. [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• methyl 1H-1,2,3-triazole-4-carboxylate | C4H5N3O2 | CID 5245764. PubChem. [Link]

• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Publishing. [Link]

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. MDPI. [Link]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. MDPI. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 3H-1,2,4-triazole-5-carboxylate

Executive Summary & Compound Profile

Methyl 3H-1,2,4-triazole-5-carboxylate (CAS: 4928-88-5), often synonymous with the 3-carboxylate tautomer, is a critical heterocyclic building block used in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs).[1] While structurally stable, its handling requires specific protocols to mitigate the risks associated with nitrogen-rich heterocycles and ester reactivity.

This guide moves beyond generic safety data to provide a logistical framework for researchers. It addresses the specific physical properties of the compound—typically a white crystalline powder with a high melting point (196-199 °C)—which dictates that dust control is the primary safety vector.

Property	Data	Operational Implication
CAS Number	4928-88-5	Verification key for inventory tracking.
Physical State	Solid (Crystalline Powder)	High risk of particulate inhalation; requires static control.
Melting Point	196–199 °C	Thermally stable under standard processing; low volatility.
GHS Classification	H315, H319, H335	Irritant to eyes, skin, and respiratory tract.[2][3][4]

Hazard Mechanics & Risk Assessment

To handle this compound safely, one must understand the causality of its hazards.

• Respiratory Irritation (H335): The triazole ring contains basic nitrogen atoms capable of hydrogen bonding with mucous membranes, leading to immediate irritation upon inhalation.

• Ocular Damage (H319): As a crystalline solid, micro-abrasions combined with chemical irritation can cause significant eye damage. The ester moiety is susceptible to hydrolysis in moist environments (like the eye surface), potentially releasing acidic byproducts.

• Skin Sensitization: While primarily an irritant, triazoles can penetrate the stratum corneum if dissolved in organic solvents (e.g., DMSO, DMF), acting as a vehicle for systemic exposure.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not static; it depends on the "State of Matter" during processing.

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting PPE based on the operational context.

Caption: Logic flow for selecting PPE based on physical state and solvent carrier risks.

Detailed PPE Specifications

• Hand Protection:

  • Solid Handling: Standard Nitrile gloves (0.11 mm / 4 mil) are sufficient.

  • Solution Handling: If dissolved in Dichloromethane (DCM) or DMF , double-gloving is mandatory. The outer glove should be changed immediately upon splash contact due to the carrier effect of these solvents.

• Respiratory Protection:

  • Use a NIOSH-approved N95 or P100 particulate respirator when weighing outside a fume hood (not recommended) or if the fume hood sash must be raised significantly.

• Eye Protection:

  • Unvented chemical goggles are superior to safety glasses during the transfer of the solid powder to prevent airborne dust from bypassing the side shields.

Operational Handling Protocol

This protocol ensures data integrity (preventing hydrolysis) and operator safety (preventing inhalation).

Workflow: Weighing and Reaction Setup

• Environment Prep: Ensure the Fume Hood is operating at 100 fpm (0.5 m/s) face velocity. Use an ionizing bar or anti-static gun if the powder is static-prone (common with dry triazoles).

• Weighing:

  • Place the balance inside the hood if possible.

  • If weighing externally, use a secondary containment vessel (e.g., a tared vial with a cap) to transport the solid. Never transport an open spatula of powder across the lab.

• Transfer:

  • Use a wide-mouth funnel to prevent bridging.

  • Rinse the funnel immediately with the reaction solvent to capture residual dust.

Caption: Step-by-step operational workflow to minimize dust exposure.

Emergency Response & Waste Disposal

Spill Management:

• Do NOT dry sweep. Dry sweeping generates aerosols, increasing inhalation risk.

• Protocol:

  • Cover the spill with a wet paper towel (water or ethanol) to dampen the powder.

  • Scoop the wet material into a waste container.

  • Wipe the area three times with soap and water to remove invisible residues.

Disposal Strategy:

• Segregation: This compound contains nitrogen.[4][5] Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream to avoid potential formation of unstable high-nitrogen species.

• Method: Dissolve in a combustible solvent (e.g., acetone) and dispose of via thermal incineration equipped with an afterburner and scrubber to handle nitrogen oxides (NOx) generated during combustion.

References

• PubChem. (n.d.).[4] Methyl 1H-1,2,4-triazole-3-carboxylate (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link]

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• 1. chemicalbook.com [chemicalbook.com]
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• 3. メチル 1H-1,2,4-トリアゾール-3-カルボキシラート 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. methyl 1H-1,2,3-triazole-4-carboxylate | C4H5N3O2 | CID 5245764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]